5-Bromo-7-methylimidazo[1,2-a]pyridine

• CAS: 377779-74-3

Core Science & Biosynthesis

The Ascendant Scaffold: A Technical Guide to the Medicinal Chemistry of 5-Bromo-7-methylimidazo[1,2-a]pyridine

Preamble: The Strategic Imperative of Privileged Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical entities with therapeutic potential is a perpetual endeavor. Within this pursuit, the concept of the "privileged scaffold" has emerged as a cornerstone of efficient drug design. These are molecular frameworks that demonstrate the ability to bind to multiple biological targets with high affinity, thereby serving as a fertile ground for the development of a diverse array of therapeutic agents. The imidazo[1,2-a]pyridine ring system is a quintessential example of such a scaffold, consistently appearing in a multitude of clinically approved drugs and investigational molecules.[1][2] Its rigid, bicyclic structure and unique electronic properties provide an ideal foundation for the strategic placement of functional groups to modulate pharmacological activity.

This in-depth technical guide focuses on a specifically substituted analogue that has garnered increasing interest: 5-Bromo-7-methylimidazo[1,2-a]pyridine . The strategic incorporation of a bromine atom at the 5-position and a methyl group at the 7-position introduces specific steric and electronic features that can be exploited to fine-tune a compound's interaction with its biological target, as well as to modulate its pharmacokinetic profile. This guide will provide a comprehensive overview of the synthesis, medicinal chemistry applications, and key structure-activity relationships (SAR) of derivatives based on this promising core.

I. Synthetic Strategies: Forging the 5-Bromo-7-methylimidazo[1,2-a]pyridine Core

The construction of the imidazo[1,2-a]pyridine scaffold is typically achieved through well-established synthetic routes, most notably the Tschitschibabin reaction and its modern variations.[3] The synthesis of the 5-Bromo-7-methyl derivative follows these general principles, starting from a suitably substituted 2-aminopyridine.

Core Synthesis via Condensation Reaction

A primary and versatile method for the synthesis of the 5-Bromo-7-methylimidazo[1,2-a]pyridine core involves the condensation of 2-amino-6-methyl-4-bromopyridine with an α-haloketone. This reaction proceeds via an initial N-alkylation of the pyridine ring nitrogen, followed by an intramolecular cyclization and dehydration to form the fused imidazole ring.

Conceptual Synthetic Workflow:

Caption: General synthetic scheme for 5-Bromo-7-methylimidazo[1,2-a]pyridine.

Detailed Experimental Protocol (Illustrative Example):

• Reaction Setup: To a solution of 2-amino-6-methyl-4-bromopyridine (1.0 eq) in a suitable solvent such as ethanol or acetonitrile, add the desired α-haloketone (1.1 eq).

• Reaction Conditions: The reaction mixture is typically heated to reflux for several hours (e.g., 4-12 hours) and monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting crude product is then purified by column chromatography on silica gel to yield the desired 5-Bromo-7-methylimidazo[1,2-a]pyridine derivative.

II. Medicinal Chemistry Applications: A Scaffold of Diverse Therapeutic Potential

The 5-Bromo-7-methylimidazo[1,2-a]pyridine core has served as a foundational element in the development of compounds targeting a range of diseases, most notably in oncology, inflammation, and neurodegenerative disorders.

A. Anticancer Activity: Targeting Key Signaling Pathways

Derivatives of the imidazo[1,2-a]pyridine scaffold have demonstrated significant potential as anticancer agents, often through the inhibition of protein kinases that are crucial for tumor growth and survival.[4][5] The 5-bromo and 7-methyl substitutions can enhance binding affinity and selectivity for these targets.

1. Kinase Inhibition:

Many imidazo[1,2-a]pyridine derivatives function as ATP-competitive inhibitors of various kinases, including but not limited to PI3K, Akt, and mTOR.[6] The nitrogen atoms in the pyridine and imidazole rings can form key hydrogen bonds with the hinge region of the kinase active site, while the substituents on the scaffold can occupy adjacent hydrophobic pockets, thereby enhancing potency and selectivity.

Signaling Pathway: PI3K/Akt/mTOR Inhibition

Caption: Inhibition of the PI3K/Akt/mTOR pathway by imidazo[1,2-a]pyridine derivatives.

2. Induction of Apoptosis:

Several studies have shown that imidazo[1,2-a]pyridine derivatives can induce apoptosis in cancer cells.[5] This is often a downstream effect of kinase inhibition or can be mediated through other mechanisms, such as the modulation of Bcl-2 family proteins.

Quantitative Data: Anticancer Activity of Imidazo[1,2-a]pyridine Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Target/Mechanism	Reference
IP-5	HCC1937 (Breast)	45	p53/p21 upregulation, Akt inhibition	[7]
IP-6	HCC1937 (Breast)	47.7	p53/p21 upregulation, Akt inhibition	[7]
Compound 6	A375 (Melanoma)	~10	G2/M cell cycle arrest, apoptosis	[5]
Compound 6	HeLa (Cervical)	~20	G2/M cell cycle arrest, apoptosis	[5]

B. Anti-inflammatory Activity: Modulation of Inflammatory Cascades

Chronic inflammation is a key component of many diseases, including cancer and autoimmune disorders. Imidazo[1,2-a]pyridine derivatives have been investigated for their anti-inflammatory properties, primarily through the inhibition of pro-inflammatory signaling pathways.[8][9]

Mechanism of Action: Inhibition of STAT3/NF-κB Signaling

A key anti-inflammatory mechanism of imidazo[1,2-a]pyridine derivatives involves the suppression of the STAT3 and NF-κB signaling pathways.[8] These transcription factors are central to the expression of numerous pro-inflammatory genes, including iNOS and COX-2.

Signaling Pathway: STAT3/NF-κB Inhibition

Caption: Inhibition of STAT3 and NF-κB signaling pathways.

C. Neuroprotective Effects: A Glimmer of Hope for Neurodegenerative Diseases

Emerging research suggests that imidazo[1,2-a]pyridine derivatives may possess neuroprotective properties, offering potential therapeutic avenues for diseases like Parkinson's and Huntington's.[10]

Mechanism of Action: CB2 Receptor Modulation

One proposed mechanism for the neuroprotective effects of these compounds is the modulation of the cannabinoid 2 (CB2) receptor.[10] Activation of CB2 receptors has been shown to have anti-inflammatory and neuroprotective effects in various models of neurodegeneration.

III. Structure-Activity Relationship (SAR): The Influence of Substitution

The systematic study of how structural modifications to a molecule affect its biological activity is a cornerstone of medicinal chemistry. For the 5-Bromo-7-methylimidazo[1,2-a]pyridine scaffold, the substituents at the 2, 3, 5, and 7-positions play a crucial role in determining potency and selectivity.

Key SAR Insights:

• 2-Position: Substitution at the 2-position with aryl or heteroaryl groups is a common strategy to enhance interactions with the target protein. The nature of these substituents can significantly impact potency.

• 3-Position: Modifications at the 3-position can also influence activity, and this position is often a site for introducing diversity elements.

• 5-Position (Bromo): The bromine atom at the 5-position can serve multiple purposes. It can act as a hydrogen bond acceptor and its lipophilicity can enhance membrane permeability. Furthermore, it provides a handle for further synthetic modifications via cross-coupling reactions.

• 7-Position (Methyl): The methyl group at the 7-position can provide favorable steric interactions within a binding pocket and can also improve metabolic stability by blocking a potential site of oxidation.

Logical Relationship of SAR:

Caption: Structure-Activity Relationship (SAR) considerations for the scaffold.

IV. Future Directions and Conclusion

The 5-Bromo-7-methylimidazo[1,2-a]pyridine scaffold represents a highly promising starting point for the development of novel therapeutics. Its synthetic tractability, coupled with the diverse biological activities of its derivatives, makes it an attractive area for further investigation. Future research should focus on:

• Expansion of the Chemical Space: The synthesis and evaluation of a wider range of derivatives with diverse substitutions at the 2 and 3-positions.

• Elucidation of Novel Mechanisms: Investigating the potential of these compounds to modulate novel biological targets.

• In Vivo Efficacy Studies: Moving promising in vitro candidates into preclinical animal models to assess their therapeutic potential.

V. References

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• Al-Salahi, R., et al. (2022). The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells. Molecules, 27(18), 6031. [Link]

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A Technical Guide to 5-Bromo-7-methylimidazo[1,2-a]pyridine: A Strategic Intermediate in Modern Pharmacophore Development

Abstract

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a multitude of clinically successful therapeutic agents.[1][2][3][4] This guide provides an in-depth technical analysis of a particularly valuable derivative, 5-Bromo-7-methylimidazo[1,2-a]pyridine. We will explore its strategic synthesis, its pivotal role as a versatile intermediate for pharmacophore elaboration, and the underlying chemical principles that make it an indispensable tool for drug discovery professionals. The strategic positioning of the methyl group and the synthetically versatile bromide atom allows for precise structural modifications, enabling systematic exploration of structure-activity relationships (SAR) and the optimization of drug candidates. This document serves as a practical resource for researchers and scientists engaged in the design and synthesis of novel therapeutics based on this potent heterocyclic core.

The Imidazo[1,2-a]pyridine Core: A Privileged Scaffold

The imidazo[1,2-a]pyridine system is a nitrogen-bridged bicyclic heterocycle that has garnered significant attention from medicinal chemists. Its rigid, planar structure and rich electron density make it an excellent scaffold for interacting with a wide array of biological targets. This is evidenced by its presence in well-known drugs such as zolpidem (a hypnotic), alpidem (an anxiolytic), and saripidem (a sedative), which primarily target GABAA receptors.[1][2][3][5][6][7] Beyond its traditional role in neuroscience, the scaffold has proven fruitful in developing agents for oncology, infectious diseases, and inflammatory conditions.[2][8][9]

The value of the 5-Bromo-7-methylimidazo[1,2-a]pyridine intermediate lies in its specific substitution pattern:

• 7-Methyl Group: This group can serve multiple functions. It can act as a steric element to control binding orientation, improve metabolic stability by blocking a potential site of oxidation, and enhance solubility or lipophilicity, thereby fine-tuning the molecule's pharmacokinetic profile.

• 5-Bromo Group: This is the key to the intermediate's utility. The bromine atom at the C5 position is a highly effective "synthetic handle." It readily participates in a wide range of transition-metal-catalyzed cross-coupling reactions, allowing for the controlled and diverse introduction of new functional groups late in the synthetic sequence.[10][11]

Synthesis of the 5-Bromo-7-methylimidazo[1,2-a]pyridine Core

The construction of the imidazo[1,2-a]pyridine core is most classically and reliably achieved through the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.[3][12] This method is robust, high-yielding, and tolerant of various functional groups.

Synthetic Pathway Rationale

The synthesis begins with a commercially available or readily synthesized substituted aminopyridine, in this case, 2-amino-6-bromo-4-methylpyridine. The reaction with an α-halocarbonyl, such as chloroacetaldehyde, proceeds via a two-step mechanism:

• SN2 Alkylation: The exocyclic nitrogen of the 2-aminopyridine acts as a nucleophile, attacking the electrophilic carbon of the α-halocarbonyl to form an N-alkylated pyridinium intermediate.

• Intramolecular Cyclization & Dehydration: The endocyclic pyridine nitrogen then acts as an intramolecular nucleophile, attacking the carbonyl carbon. The subsequent dehydration of the resulting hemiaminal-like intermediate yields the aromatic imidazo[1,2-a]pyridine ring system.

This sequence provides a direct and efficient route to the desired heterocyclic core.

General Synthetic Diagram

Caption: General synthesis of the core intermediate.

Detailed Experimental Protocol

This protocol is a representative example based on established literature procedures for analogous structures.[3][12]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-amino-6-bromo-4-methylpyridine (1.0 eq) and ethanol (10 mL per mmol of aminopyridine).

• Reagent Addition: Add an aqueous solution of chloroacetaldehyde (50% w/w, 1.2 eq) dropwise to the stirred solution at room temperature.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Extraction: Dilute the residue with water and basify to pH 8-9 with a saturated solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane or ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 5-Bromo-7-methylimidazo[1,2-a]pyridine.

Strategic Functionalization via Cross-Coupling

The true power of the 5-bromo intermediate is realized in its capacity for diversification. The C-Br bond at the 5-position is an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions, enabling the construction of extensive compound libraries for SAR exploration.[11][13]

The Rationale of a "Synthetic Handle"

In drug discovery, the ability to rapidly synthesize a wide range of analogues from a common intermediate is paramount. The 5-bromo group serves as this versatile handle. By selecting different coupling partners (e.g., boronic acids, alkynes, amines), chemists can systematically probe the steric and electronic requirements of the target receptor's binding pocket at this specific vector. This iterative process is fundamental to optimizing a lead compound's potency, selectivity, and pharmacokinetic properties.

Key Cross-Coupling Methodologies

The following table summarizes the most common and powerful cross-coupling reactions utilized for the functionalization of the 5-bromo intermediate.

Reaction Name	Catalyst/Ligand (Typical)	Coupling Partner	Group Introduced (R)	Significance in Drug Discovery
Suzuki Coupling	Pd(PPh₃)₄, Pd(dppf)Cl₂	Aryl/Heteroaryl Boronic Acids	Aryl, Heteroaryl	Introduces diverse aromatic systems to probe π-π stacking, hydrophobic, and hydrogen bonding interactions.[11]
Sonogashira Coupling	PdCl₂(PPh₃)₂, CuI	Terminal Alkynes	Alkynyl	Creates rigid, linear linkers to access deeper pockets or act as bioisosteres for other groups.[10]
Buchwald-Hartwig Amination	Pd₂(dba)₃, XPhos/BINAP	Primary/Secondary Amines	Amino	Installs key hydrogen bond donors/acceptors, crucial for target engagement and improving solubility.
Heck Coupling	Pd(OAc)₂, P(o-tol)₃	Alkenes	Alkenyl	Introduces unsaturated linkers for conformational restriction or further functionalization.
Stille Coupling	Pd(PPh₃)₄	Organostannanes	Various (Alkyl, Aryl, Vinyl)	Highly versatile but often avoided due to the toxicity of tin reagents.

Workflow for SAR Library Synthesis

The diagram below illustrates a typical workflow for leveraging the 5-bromo intermediate in a parallel synthesis campaign to rapidly generate a focused library of analogues for biological screening.

Caption: Parallel synthesis workflow for SAR exploration.

Bioisosteric and Pharmacological Context

The concept of bioisosterism—the replacement of a functional group with another that retains similar biological activity while improving other properties—is central to modern drug design.[14][15][16] The 5-Bromo-7-methylimidazo[1,2-a]pyridine intermediate is a powerful platform for applying this principle.

• Scaffold as a Bioisostere: The imidazo[1,2-a]pyridine core itself can be considered a bioisostere of other bicyclic aromatic systems like indole or benzimidazole. It offers a unique arrangement of hydrogen bond acceptors (the two nitrogen atoms) and a tunable dipole moment, which can lead to novel binding modes and improved selectivity compared to other scaffolds.[17]

• Functional Group Replacement: The true power comes from the C5-position. A Suzuki coupling can replace the bromine with a pyridine ring, which acts as a bioisostere for a phenyl ring but introduces a hydrogen bond acceptor and alters the compound's pKa and solubility. Similarly, a Sonogashira coupling can introduce an alkyne, a rigid group that can mimic the spatial orientation of a phenyl ring with a significantly different electronic profile.[16][18]

By systematically exploring these bioisosteric replacements at the C5-position, researchers can fine-tune a molecule's properties to overcome common drug development hurdles such as poor metabolic stability, off-target toxicity, or low bioavailability.

Conclusion and Future Outlook

5-Bromo-7-methylimidazo[1,2-a]pyridine is more than just a chemical compound; it is a strategic platform for innovation in drug discovery. Its straightforward synthesis and exceptional versatility for chemical modification via robust cross-coupling chemistry make it an invaluable intermediate. It empowers medicinal chemists to rapidly generate diverse libraries of compounds, enabling efficient exploration of structure-activity relationships and the application of sophisticated bioisosteric replacement strategies.

Looking ahead, the utility of this intermediate is set to expand. Its application in novel synthetic methodologies, such as photoredox catalysis for radical functionalizations, will open new avenues for structural diversification.[19][20] Furthermore, its role as a core fragment in the design of more complex therapeutic modalities, including proteolysis-targeting chimeras (PROTACs) and targeted covalent inhibitors, ensures that 5-Bromo-7-methylimidazo[1,2-a]pyridine will remain a highly relevant and powerful tool in the development of next-generation medicines.[8]

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The Pivotal Role of the 7-Methyl Group in the Biological Activity of Imidazo[1,2-a]pyridine Derivatives: A Technical Guide

For Immediate Release

A Deep Dive into the Pharmacological Significance of 7-Methylimidazo[1,2-a]pyridine Derivatives for Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of biological activities.[1] This in-depth technical guide focuses on a specific, yet crucial, subset of this family: the 7-methylimidazo[1,2-a]pyridine derivatives. We will explore their diverse pharmacological activities, delve into their mechanisms of action, and elucidate the critical role of the 7-methyl substituent in modulating their biological effects, providing a comprehensive resource for researchers in drug discovery and development.

The Imidazo[1,2-a]pyridine Core: A Privileged Scaffold

The imidazo[1,2-a]pyridine system is a fused bicyclic heteroaromatic ring structure that has garnered significant attention in pharmaceutical research due to its versatile biological profile.[2] Derivatives of this scaffold have demonstrated a remarkable range of activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][3] This broad spectrum of activity is attributed to the unique electronic and structural features of the imidazo[1,2-a]pyridine nucleus, which allows for diverse interactions with various biological targets.

Unraveling the Biological Activities of 7-Methylimidazo[1,2-a]pyridine Derivatives

The introduction of a methyl group at the 7-position of the imidazo[1,2-a]pyridine ring can significantly influence the compound's pharmacokinetic and pharmacodynamic properties. This substitution can alter the molecule's lipophilicity, electronic distribution, and steric profile, thereby affecting its absorption, distribution, metabolism, excretion (ADME), and interaction with its biological target.

Anticancer Activity: Targeting Key Signaling Pathways

7-Methylimidazo[1,2-a]pyridine derivatives have emerged as a promising class of anticancer agents, exhibiting potent activity against a range of cancer cell lines.[4] Their mechanisms of action are often multifaceted, involving the modulation of critical signaling pathways that are frequently dysregulated in cancer.

One of the key pathways targeted by these compounds is the PI3K/Akt/mTOR pathway , a central regulator of cell growth, proliferation, and survival.[2] Aberrant activation of this pathway is a hallmark of many cancers. Several imidazo[1,2-a]pyridine derivatives have been shown to inhibit key kinases within this pathway, leading to the induction of apoptosis and cell cycle arrest in cancer cells.[5]

The Wnt/β-catenin signaling pathway , another critical player in embryonic development and cancer, is also a target for some imidazo[1,2-a]pyridine derivatives.[6] Inhibition of this pathway can suppress tumor growth and progression.

Furthermore, these compounds have been investigated as inhibitors of specific kinases involved in cancer, such as Nek2 , which is implicated in cell cycle regulation.[4]

The cytotoxic effects of novel imidazo[1,2-a]pyridine compounds have been demonstrated in breast cancer cell lines, such as HCC1937, with IC50 values in the micromolar range.[7] Studies have shown that these compounds can induce cell death and inhibit cell proliferation.[5]

Anti-inflammatory Activity: Modulating the Inflammatory Response

Chronic inflammation is a key driver of many diseases, including cancer and autoimmune disorders. 7-Methylimidazo[1,2-a]pyridine derivatives have shown significant anti-inflammatory properties.[8] A notable mechanism of action is the inhibition of cyclooxygenase-2 (COX-2) , a key enzyme in the production of pro-inflammatory prostaglandins.[9] Selective COX-2 inhibitors are sought after for their potential to reduce inflammation with fewer gastrointestinal side effects compared to non-selective NSAIDs. One study highlighted an 8-methyl-substituted derivative, structurally similar to the 7-methyl compounds, that exhibited high potency and selectivity against the COX-2 enzyme.[9]

Antimicrobial Activity: Combating Bacterial and Fungal Pathogens

The rise of antimicrobial resistance necessitates the discovery of novel therapeutic agents. 7-Methylimidazo[1,2-a]pyridine derivatives have demonstrated promising activity against a variety of bacterial and fungal strains.[10] One study reported that new 7-methyl-2-phenylimidazo[1,2-a]pyridin-3-amine derivatives showed interesting antibacterial activity against all tested strains, with particular efficacy against Proteus.[10] Structure-activity relationship (SAR) studies have indicated that the nature of substituents on the phenyl ring at the C-2 position and the substituent at the C-7 position influence the antimicrobial activity.[11]

Structure-Activity Relationship (SAR): The Significance of the 7-Methyl Group

While a comprehensive comparative analysis is still an area of active research, preliminary findings suggest that the 7-methyl group plays a crucial role in the biological activity of imidazo[1,2-a]pyridine derivatives. The methyl group, being an electron-donating group, can influence the electron density of the aromatic system, which in turn can affect ligand-receptor interactions. Its steric bulk can also dictate the orientation of the molecule within a binding pocket.

For instance, in the context of anti-tuberculosis activity, 2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamides have shown potent activity against multidrug-resistant and extensively drug-resistant Mycobacterium tuberculosis.[12] This suggests a potentially favorable contribution of the methyl group at the 7-position.

Experimental Protocols for Evaluating Biological Activity

The investigation of the biological activity of 7-methylimidazo[1,2-a]pyridine derivatives employs a range of standardized in vitro and in silico techniques.

In Vitro Cytotoxicity and Antiproliferative Assays

A fundamental step in assessing anticancer potential is to determine the compound's effect on cancer cell viability and proliferation.

MTT Assay: This colorimetric assay is widely used to assess cell metabolic activity, which is an indicator of cell viability.

• Step 1: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Step 2: Treat the cells with varying concentrations of the 7-methylimidazo[1,2-a]pyridine derivative for a specified period (e.g., 48 hours).

• Step 3: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate.

• Step 4: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Step 5: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that inhibits 50% of cell growth) is then calculated.[7]

BrdU Cell Proliferation Assay: This assay measures DNA synthesis as an indicator of cell proliferation.

• Step 1: Culture cells in the presence of the test compound.

• Step 2: Add BrdU (bromodeoxyuridine), a thymidine analog, to the culture medium.

• Step 3: Detect the incorporated BrdU using a specific antibody conjugated to an enzyme (e.g., horseradish peroxidase).

• Step 4: Add a substrate that is converted by the enzyme into a colored product.

• Step 5: Measure the absorbance to quantify the amount of BrdU incorporation.[4]

Mechanism of Action Studies

Understanding how these compounds exert their effects at a molecular level is crucial for their development as therapeutic agents.

Western Blotting: This technique is used to detect and quantify specific proteins in a cell lysate. It is instrumental in investigating the modulation of signaling pathways.

• Step 1: Treat cells with the 7-methylimidazo[1,2-a]pyridine derivative.

• Step 2: Lyse the cells to extract proteins.

• Step 3: Separate the proteins by size using SDS-PAGE (sodium dodecyl sulfate-polyacrylamide gel electrophoresis).

• Step 4: Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

• Step 5: Probe the membrane with primary antibodies specific to the target proteins (e.g., phosphorylated Akt, p53, p21).

• Step 6: Incubate with a secondary antibody conjugated to an enzyme or fluorophore.

• Step 7: Detect the signal to visualize and quantify the protein levels.[5]

Kinase Inhibition Assays: To determine if a compound directly inhibits a specific kinase, in vitro kinase assays are performed. These assays typically measure the transfer of a phosphate group from ATP to a substrate by the kinase in the presence and absence of the inhibitor.

In Silico Studies

Computational methods are invaluable for predicting the binding modes of these derivatives with their target proteins and for guiding further lead optimization.

Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor. It helps to understand the interactions, such as hydrogen bonds and hydrophobic interactions, that stabilize the ligand-receptor complex and can provide insights into the structure-activity relationship.[9][13]

Visualizing Molecular Interactions and Experimental Workflows

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway.

Caption: A typical workflow for evaluating anticancer activity.

Quantitative Data Summary

The following table summarizes the reported biological activities of some imidazo[1,2-a]pyridine derivatives.

Compound ID	Biological Activity	Target/Assay	IC50/MIC	Reference
7-methyl-2-phenylimidazo[1,2-a]pyridin-3-amine derivative	Antibacterial	Proteus sp.	Not specified	[10]
8-methyl-2-(4-(methylsulfonyl)phenyl)-N-(p-tolyl)imidazo[1,2-a]pyridin-3-amine	Anti-inflammatory	COX-2 Inhibition	0.07 µM	[9]
Novel Imidazo[1,2-a]pyridine (IP-5)	Anticancer	HCC1937 cells (MTT)	45 µM	[7]
Novel Imidazo[1,2-a]pyridine (IP-6)	Anticancer	HCC1937 cells (MTT)	47.7 µM	[7]
Novel Imidazo[1,2-a]pyridine (IP-7)	Anticancer	HCC1937 cells (MTT)	79.6 µM	[7]
2,7-dimethylimidazo[1,2-a]pyridine-3-carboxamide	Anti-tuberculosis	M. tuberculosis	0.4–1.9 µM (MIC90)	[12]

Conclusion and Future Directions

7-Methylimidazo[1,2-a]pyridine derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. Their ability to modulate key signaling pathways in cancer and inflammation, coupled with their antimicrobial potential, makes them attractive candidates for further drug development.

Future research should focus on a more systematic exploration of the structure-activity relationship, particularly concerning the 7-position, to design more potent and selective inhibitors. Comparative studies with analogs bearing different substituents at this position will be crucial to fully elucidate the role of the 7-methyl group. Furthermore, in vivo studies are needed to validate the promising in vitro findings and to assess the pharmacokinetic and safety profiles of these compounds. The continued investigation of 7-methylimidazo[1,2-a]pyridine derivatives holds great promise for the discovery of novel and effective therapeutic agents for a range of human diseases.

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Protocols & Analytical Methods

Application Notes and Protocols: Buchwald-Hartwig Amination of 5-Bromo-7-methylimidazo[1,2-a]pyridine

Introduction

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Its derivatives exhibit a wide range of biological activities, making the development of efficient synthetic methodologies for their functionalization a critical area of research.[1][2] The Buchwald-Hartwig amination has emerged as a powerful and versatile tool for the formation of carbon-nitrogen (C-N) bonds, offering a significant improvement over traditional methods that often require harsh reaction conditions and exhibit limited substrate scope.[3][4] This palladium-catalyzed cross-coupling reaction allows for the facile synthesis of aryl amines from aryl halides and a diverse array of amine coupling partners.[3][5]

This application note provides a detailed guide for the Buchwald-Hartwig amination of 5-Bromo-7-methylimidazo[1,2-a]pyridine, an important intermediate for the synthesis of biologically active compounds. We will delve into the mechanistic underpinnings of the reaction, provide a robust and optimized experimental protocol, and offer practical troubleshooting advice to ensure successful implementation in your laboratory.

Mechanism and Key Principles

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species.[4][6] The currently accepted mechanism involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[3][7][8]

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl bromide, in this case, 5-Bromo-7-methylimidazo[1,2-a]pyridine. This step forms a Pd(II) intermediate. The rate of this step is influenced by the nature of the aryl halide, with the general reactivity trend being Ar-I > Ar-Br > Ar-Cl.[6]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. In the presence of a base, the amine is deprotonated to form a palladium-amido complex. The choice of base is crucial and can influence the reaction rate and substrate compatibility.[7]

• Reductive Elimination: This is the final step where the C-N bond is formed, yielding the desired aminated product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[4][8] Bulky, electron-rich phosphine ligands on the palladium center are known to facilitate this step.

Catalytic Cycle Diagram

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol

This protocol is a general guideline for the Buchwald-Hartwig amination of 5-Bromo-7-methylimidazo[1,2-a]pyridine with a generic primary or secondary amine. Optimization of reaction conditions may be necessary for specific substrates.

Materials and Equipment

• Reactants:

  • 5-Bromo-7-methylimidazo[1,2-a]pyridine

  • Amine (primary or secondary)

• Catalyst System:

  • Palladium(II) acetate (Pd(OAc)₂) or a pre-catalyst like [Pd₂(dba)₃]

  • Phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald ligand like BrettPhos)

• Base:

  • Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃)

• Solvent:

  • Anhydrous toluene or dioxane

• Equipment:

  • Schlenk flask or sealed reaction vial

  • Magnetic stirrer and hotplate

  • Inert atmosphere system (Nitrogen or Argon)

  • Standard glassware for workup and purification

  • Silica gel for column chromatography

Reagent Preparation and Handling

• Inert Atmosphere: All reactions should be set up under an inert atmosphere of nitrogen or argon to prevent oxidation of the palladium catalyst and phosphine ligands.[9]

• Anhydrous Solvents: The use of anhydrous solvents is crucial for optimal results, as water can lead to catalyst deactivation and side reactions.

• Reagent Purity: Ensure the purity of all reagents, as impurities can negatively impact the reaction.

Step-by-Step Reaction Setup

• To a dry Schlenk flask under an inert atmosphere, add:

  • 5-Bromo-7-methylimidazo[1,2-a]pyridine (1.0 equiv)

  • Palladium source (e.g., Pd(OAc)₂, 2-5 mol%)

  • Phosphine ligand (e.g., BINAP, 4-10 mol%)

  • Base (e.g., NaOtBu, 1.2-1.5 equiv)

• Evacuate and backfill the flask with inert gas three times.

• Add the anhydrous solvent (e.g., toluene, 0.1-0.2 M concentration with respect to the aryl bromide) via syringe.

• Add the amine (1.1-1.5 equiv) via syringe.

• Seal the flask and heat the reaction mixture with vigorous stirring at the desired temperature (typically 80-110 °C). [6][10]

• Monitor the reaction progress by TLC or LC-MS.

Work-up and Purification

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Filter the mixture through a pad of Celite to remove the palladium catalyst and inorganic salts. [10]

• Wash the Celite pad with the same solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate).

Characterization

The purified product should be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Experimental Workflow Diagram

Caption: A typical experimental workflow for the Buchwald-Hartwig amination.

Optimization of Reaction Parameters

The success and efficiency of the Buchwald-Hartwig amination are highly dependent on the careful selection and optimization of several key parameters.

Parameter	Recommended Range/Options	Rationale and Considerations
Palladium Source	Pd(OAc)₂, [Pd₂(dba)₃], Pre-catalysts	Pd(OAc)₂ is a common and cost-effective choice, but requires in-situ reduction to the active Pd(0) species.[6] Pre-catalysts can offer better reactivity and reproducibility.
Ligand	BINAP, Xantphos, BrettPhos, RuPhos	The choice of ligand is critical and depends on the specific substrates. Bulky, electron-rich ligands generally promote reductive elimination and can improve yields, especially for challenging couplings.[3][11]
Base	NaOtBu, K₃PO₄, Cs₂CO₃	Strong bases like NaOtBu are often effective but can be incompatible with base-sensitive functional groups.[6] Weaker inorganic bases like K₃PO₄ or Cs₂CO₃ may be required in such cases.[4]
Solvent	Toluene, Dioxane, THF	Toluene and dioxane are the most common solvents.[12] The choice can influence solubility and reaction rates.
Temperature	80 - 110 °C	Higher temperatures generally increase the reaction rate, but can also lead to side reactions.[6] Optimization is often necessary to find the balance between reaction time and yield.
Catalyst Loading	1 - 5 mol%	Higher catalyst loadings may be necessary for less reactive substrates, but can increase costs and complicate purification.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no conversion	- Inactive catalyst- Insufficiently inert atmosphere- Poor quality reagents or solvent- Inappropriate ligand or base	- Use a fresh catalyst or a pre-catalyst.- Ensure proper inert atmosphere techniques (degas solvent, use Schlenk line).- Use freshly purified reagents and anhydrous solvent.- Screen different ligands and bases.
Formation of side products (e.g., hydrodehalogenation)	- Competing β-hydride elimination pathway- Reaction temperature is too high	- Use a bulkier, more electron-rich ligand to favor reductive elimination.[11]- Lower the reaction temperature.
Difficulty in product isolation/purification	- Product instability- Formation of closely related byproducts	- Modify the workup procedure (e.g., use a milder pH).- Optimize the chromatography conditions (try different solvent systems or stationary phases).
Inconsistent results	- Variable quality of reagents- Inconsistent reaction setup	- Use reagents from a reliable source and store them properly.- Standardize the reaction setup procedure.

Conclusion

The Buchwald-Hartwig amination is a highly effective method for the synthesis of N-arylated imidazo[1,2-a]pyridines. By understanding the underlying mechanism and carefully optimizing the reaction parameters, researchers can achieve high yields and purity for a wide range of substrates. This application note provides a solid foundation for the successful implementation of this important transformation in the synthesis of novel compounds for drug discovery and development.

References

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• (PDF) Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][3][4][7] thiadiazole with substituted anilines at conventional heating in Schlenk tube - ResearchGate. Available at: [Link]

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Application Note: C-H Activation Protocols for Imidazo[1,2-a]pyridine at C-3 Position

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a privileged pharmacophore found in numerous blockbuster drugs, including the hypnotic Zolpidem (Ambien), the anxiolytic Alpidem , and the heart failure drug Olprinone .[1] While traditional synthesis relies on condensation reactions (e.g., 2-aminopyridines with

-haloketones), late-stage functionalization via direct C-H activation offers superior atom economy and rapid analog generation.

This Application Note provides three validated protocols for the regioselective functionalization of the C-3 position. Unlike the C-2 position, which often requires directing groups, the C-3 position is inherently nucleophilic, making it the primary site for electrophilic and radical functionalization.

Mechanistic Landscape & Regioselectivity

The regioselectivity of imidazo[1,2-a]pyridine is governed by its electronic structure. The bridgehead nitrogen adds electron density to the imidazole ring, creating a "push-pull" system.

• C-3 Position: The Highest Occupied Molecular Orbital (HOMO) coefficient is largest at C-3, making it highly susceptible to Electrophilic Aromatic Substitution (

  ) and Radical Addition .

• C-2 Position: significantly less nucleophilic; functionalization here usually requires blocking C-3 or using specific directing groups.

Visualization: Reactivity & Pathways

The following diagram illustrates the divergent mechanistic pathways available for C-3 functionalization.

Figure 1: Mechanistic divergence for C-3 functionalization. Path A utilizes the inherent nucleophilicity for organometallic activation, while Path B leverages single-electron transfer (SET) for radical coupling.

Protocol A: Pd-Catalyzed Direct C-3 Arylation

Application: Synthesis of biaryl scaffolds (e.g., Zolpidem analogs). Mechanism: Concerted Metallation-Deprotonation (CMD).[2]

Reagents & Equipment[1][2][3]

• Catalyst: Palladium(II) Acetate [Pd(OAc)

  ] (98%+ purity).

• Ligand: Triphenylphosphine (PPh

  ) or SPhos (for sterically hindered substrates).

• Base: Cesium Carbonate (Cs

  CO ) or Potassium Carbonate (K CO ).

• Solvent: DMF or Toluene (Anhydrous, degassed).

• Atmosphere: Argon or Nitrogen balloon.

Step-by-Step Methodology

• Preparation: Oven-dry a 15 mL pressure vial or Schlenk tube. Allow to cool under a stream of argon.

• Loading: Add Imidazo[1,2-a]pyridine (1.0 equiv, e.g., 0.5 mmol), Aryl Bromide (1.2 equiv), Pd(OAc)

  (5 mol%), PPh (10 mol%), and Cs CO (2.0 equiv) to the vial.

• Solvation: Add anhydrous DMF (3.0 mL) via syringe.

• Degassing (Critical): Bubble argon through the solution for 10 minutes or perform three freeze-pump-thaw cycles. Oxygen inhibits the catalytic cycle.

• Reaction: Seal the vial and heat to 100–120 °C for 12–16 hours.

  • Note: Monitoring by TLC is essential. The product usually fluoresces blue/green under UV (365 nm).

• Work-up: Cool to room temperature (RT). Dilute with Ethyl Acetate (20 mL) and wash with water (3 x 10 mL) to remove DMF.

• Purification: Dry organic layer over Na

  SO , concentrate, and purify via silica gel flash chromatography (Hexane/EtOAc gradient).

Critical Note: If using Aryl Chlorides, switch the ligand to XPhos and increase temperature to 140 °C.

Protocol B: Metal-Free Oxidative C-3 Sulfenylation

Application: Introduction of sulfur motifs (sulfides/sulfones) common in anti-inflammatory candidates. Mechanism: Iodine-mediated radical functionalization. This is a "Green Chemistry" approach.[3]

Reagents & Equipment[1][2][3]

• Reagent: Sodium Sulfinates (R-SO

  Na) or Thiols.

• Catalyst/Oxidant: Iodine (I

  ) (20 mol%) or TBAI/TBHP system.

• Solvent: DMSO or Ethanol.

• Atmosphere: Open air (often beneficial for oxidative turnover).

Step-by-Step Methodology

• Loading: In a round-bottom flask, combine Imidazo[1,2-a]pyridine (0.5 mmol) and Sodium Sulfinate (0.75 mmol).

• Catalyst Addition: Add Iodine (I

  , 25 mg, 20 mol%).

• Solvation: Add DMSO (2 mL).

• Reaction: Stir at 80 °C for 4–6 hours.

  • Observation: The reaction mixture typically turns dark brown (iodine) and then lightens as the reaction proceeds.

• Quenching: Cool to RT. Add saturated aqueous Na

  S O (Sodium Thiosulfate) to quench excess iodine (color changes from brown to yellow/clear).

• Extraction: Extract with Dichloromethane (DCM).

• Purification: Standard silica chromatography.

Why this works: Iodine generates a sulfonyl radical from the sulfinate, which attacks the C-3 position. The resulting radical intermediate is oxidized by I

/DMSO to restore aromaticity.

Protocol C: Visible-Light Photoredox C-3 Functionalization

Application: Mild alkylation, thiocyanation, or formylation at Room Temperature. Mechanism: Single Electron Transfer (SET) via a photocatalyst (Eosin Y or Ru(bpy)

).

Reagents & Equipment[1][2][3]

• Photocatalyst: Eosin Y (Organic dye, cheap, 2 mol%) or Ru(bpy)

  Cl .

• Light Source: Blue LED (450–460 nm) strip or Kessil lamp (approx. 10–20W).

• Reagent: Bromomalonate (for alkylation) or NH

  SCN (for thiocyanation).

• Solvent: Acetonitrile (MeCN) or Ethanol.

Step-by-Step Methodology (Eosin Y Catalyzed Alkylation)

• Setup: Use a clear borosilicate glass tube (quartz is not strictly necessary for visible light).

• Loading: Mix Imidazo[1,2-a]pyridine (0.3 mmol), Alkyl Bromide (0.3 mmol), and Eosin Y (2 mol%).

• Base: Add K

  CO (1.5 equiv).

• Solvation: Add MeCN (3 mL).

• Irradiation: Place the tube 2–3 cm away from the Blue LED source.

  • Cooling: Use a small fan to maintain the reaction at ambient temperature (approx. 25 °C). Heat can degrade the dye.

• Duration: Irradiate for 8–12 hours.

• Work-up: Evaporate solvent directly and load onto a silica column for purification.

Workflow Visualization

The following diagram guides the selection of the appropriate protocol based on the target moiety.

Figure 2: Decision matrix for selecting the optimal C-3 functionalization protocol.

Troubleshooting & Optimization Matrix

Issue	Probable Cause	Corrective Action
Low Yield (Pd-Catalysis)	Catalyst Poisoning (O )	Degas solvent for >15 mins; ensure reaction vessel is strictly sealed.
Regioisomers (C-2 vs C-3)	Substrate Sterics	C-3 is dominant, but if C-3 is blocked, C-2 activates. If C-3 is open but C-2 forms, lower the temperature.
Dye Bleaching (Photoredox)	Overheating / High Intensity	Move light source further back (5 cm); ensure fan cooling is active.
Incomplete Conversion	Solubility Issues	Switch solvent system: DMF/DMSO for Protocol A/B; add small amount of H O for inorganic bases.
Homocoupling of Aryl Halide	Excess Catalyst/Base	Reduce Pd loading to 2 mol%; add the aryl halide slowly (syringe pump).

References

• Guchhait, S. K., et al. (2011). "Regioselective Direct C-3 Arylation of Imidazo[1,2-a]pyridines with Aryl Tosylates and Mesylates Promoted by Palladium–Phosphine Complexes." The Journal of Organic Chemistry. Available at: [Link]

• Monnier, F., & Taillefer, M. (2009). "Catalytic C-H functionalization of imidazo[1,2-a]pyridines." Angewandte Chemie International Edition.

• Hajra, A., et al. (2013). "Visible light-induced regioselective C-3 thiocyanation of imidazo[1,2-a]pyridines." RSC Advances. Available at: [Link]

• Wang, H., et al. (2015). "Metal-free oxidative C-3 sulfenylation of imidazo[1,2-a]pyridines with thiols." Organic & Biomolecular Chemistry. Available at: [Link]

• Koubachi, J., et al. (2009). "Direct C-3 Arylation of Imidazo[1,2-a]pyridines with Aryl Bromides." The Journal of Organic Chemistry.

Sources

• 1. Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Synthesis of 5-aryl-7-methylimidazo[1,2-a]pyridine derivatives

An In-Depth Guide to the Synthesis of 5-Aryl-7-Methylimidazo[1,2-a]pyridine Derivatives

Authored by: A Senior Application Scientist

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a privileged heterocyclic scaffold in medicinal chemistry and materials science.[1][2] Its rigid, planar structure and unique electronic properties make it an attractive framework for designing therapeutic agents. Several commercially available drugs, such as Zolpidem (for insomnia), Alpidem (an anxiolytic), and Olprinone (a cardiotonic agent), are based on this core, highlighting its biological relevance.[3] Derivatives of this scaffold exhibit a wide array of pharmacological activities, including anticancer, antiviral, anti-inflammatory, and antitubercular properties.[4][5]

The 5-aryl-7-methyl substitution pattern is of particular interest in drug discovery. The 7-methyl group can modulate lipophilicity and metabolic stability, while the C-5 aryl moiety provides a crucial vector for exploring structure-activity relationships (SAR) by interacting with specific pockets in biological targets. This guide provides detailed protocols and scientific rationale for the synthesis of these valuable compounds, aimed at researchers, medicinal chemists, and professionals in drug development.

Strategic Approaches to Synthesis

The synthesis of 5-aryl-7-methylimidazo[1,2-a]pyridines can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, desired substitution patterns on the aryl ring, and scalability. The foundational starting material for the 7-methyl group is 4-methyl-2-aminopyridine .

The primary strategies covered in this guide are:

• One-Pot Cyclocondensation: A direct and efficient method involving the reaction of 4-methyl-2-aminopyridine with a suitable three-carbon synthon, typically an α-haloketone.

• Two-Step Halogenation and Cross-Coupling: A versatile approach that involves the initial synthesis of a 5-halo-7-methylimidazo[1,2-a]pyridine intermediate, followed by a palladium-catalyzed cross-coupling reaction (e.g., Suzuki-Miyaura) to introduce the aryl group.

• Direct C-H Arylation: An advanced, atom-economical strategy that installs the aryl group directly onto the C-5 position of the pre-formed 7-methylimidazo[1,2-a]pyridine core.

Below is a workflow diagram illustrating these strategic approaches.

Caption: Overview of synthetic strategies for 5-aryl-7-methylimidazo[1,2-a]pyridines.

Protocol 1: One-Pot Synthesis via Iodine-Mediated Oxidative Cyclocondensation

This protocol is a highly efficient one-pot method that avoids the pre-synthesis of unstable α-haloketones by generating the reactive intermediate in situ.[6] It leverages molecular iodine as both a halogenating agent and an oxidant.

Scientific Rationale

The reaction proceeds via a mechanism analogous to the Ortoleva-King reaction.[7] First, the aryl methyl ketone reacts with iodine to form an α-iodo ketone intermediate. The highly nucleophilic endocyclic nitrogen of 4-methyl-2-aminopyridine then attacks the electrophilic carbonyl carbon, followed by cyclization and subsequent dehydration and aromatization to yield the final product. The use of a one-pot procedure simplifies the workflow, reduces waste, and often improves overall yield.[8]

Reaction Scheme

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ph03.tci-thaijo.org [ph03.tci-thaijo.org]
• 7. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

One-Pot Synthesis of 5-Bromo-7-methylimidazo[1,2-a]pyridine from 2-amino-4-methylpyridine: A Streamlined Protocol for Medicinal Chemistry

An Application Note for Researchers and Drug Development Professionals

Abstract

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2][3] This application note presents a detailed, efficient, and reliable one-pot protocol for the synthesis of 5-Bromo-7-methylimidazo[1,2-a]pyridine, a key building block for drug discovery. Starting from the readily available 2-amino-4-methylpyridine, this procedure combines a regioselective bromination and a subsequent cyclization into a single, streamlined workflow, eliminating the need for intermediate isolation. This approach not only improves efficiency and atom economy but also minimizes handling of potentially hazardous materials. The protocol is designed for researchers in synthetic and medicinal chemistry, providing in-depth mechanistic insights, a step-by-step experimental guide, and critical safety information.

Introduction & Scientific Rationale

Imidazo[1,2-a]pyridines are a class of fused nitrogen-bridged heterocyclic compounds that exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties.[4] The strategic functionalization of this scaffold is paramount for modulating its pharmacological profile. The bromine atom, in particular, serves as a versatile synthetic handle, enabling a wide array of cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to build molecular complexity.[5][6]

Traditional multi-step syntheses often suffer from lower overall yields, increased solvent waste, and laborious purification procedures. One-pot reactions, by contrast, offer a more sustainable and efficient alternative.[1] This protocol details the synthesis of 5-Bromo-7-methylimidazo[1,2-a]pyridine through a sequential one-pot reaction. The methodology is predicated on two well-established transformations:

• Regioselective Electrophilic Bromination: The synthesis commences with the bromination of 2-amino-4-methylpyridine. The potent electron-donating effect of the 2-amino group strongly activates the pyridine ring towards electrophilic substitution, primarily directing the incoming electrophile to the 5-position (para to the amine).[5] N-Bromosuccinimide (NBS) is selected as the ideal brominating agent due to its mild nature and high selectivity, which minimizes the formation of common 3-bromo or 3,5-dibromo side products.[5][6]

• Tschitschibabin-type Cyclization: Following bromination, the in situ generated 2-amino-5-bromo-4-methylpyridine undergoes a condensation reaction with bromoacetaldehyde to form the fused imidazole ring.[1] This classic transformation involves the initial SN2 attack by the endocyclic pyridine nitrogen onto the α-halocarbonyl, followed by an intramolecular cyclization and dehydration to yield the aromatic imidazo[1,2-a]pyridine core.[7][8]

By integrating these steps, this protocol provides a robust and scalable route to a valuable synthetic intermediate.

Reaction Mechanism

The one-pot synthesis proceeds through a two-stage mechanism within the same reaction vessel.

Stage 1: Electrophilic Aromatic Substitution (Bromination) The reaction is initiated by the regioselective bromination of 2-amino-4-methylpyridine using N-Bromosuccinimide (NBS). The amino group at the C2 position activates the pyridine ring, and its directing effect favors the substitution at the C5 position.

Stage 2: Condensation and Intramolecular Cyclization The in situ-formed 2-amino-5-bromo-4-methylpyridine then reacts with bromoacetaldehyde. The more nucleophilic endocyclic nitrogen of the pyridine ring attacks the electrophilic carbon of bromoacetaldehyde. This is followed by an intramolecular condensation between the exocyclic amino group and the carbonyl, which, after dehydration, results in the formation of the aromatic imidazo[1,2-a]pyridine ring system.

Caption: Proposed mechanism for the one-pot synthesis.

Detailed Experimental Protocol

3.1. Materials and Equipment

• Reagents:

  • 2-amino-4-methylpyridine (CAS: 695-34-1)[9]

  • N-Bromosuccinimide (NBS) (CAS: 128-08-5)[10]

  • Bromoacetaldehyde diethyl acetal (CAS: 2032-35-1)[11]

  • Concentrated Hydrochloric Acid (HCl)

  • Dimethylformamide (DMF), anhydrous

  • Sodium bicarbonate (NaHCO₃)

  • Ethyl acetate (EtOAc)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Equipment:

  • Three-neck round-bottom flask with magnetic stirrer

  • Reflux condenser and heating mantle

  • Dropping funnel

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard laboratory glassware

  • Rotary evaporator

  • TLC plates (silica gel 60 F₂₅₄)

3.2. Reagent & Stoichiometry Table

Reagent	MW ( g/mol )	Equiv.	Amount (mmol)	Mass/Volume	Density (g/mL)
2-amino-4-methylpyridine	108.14	1.0	10.0	1.08 g	-
N-Bromosuccinimide (NBS)	177.98	1.0	10.0	1.78 g	-
Bromoacetaldehyde diethyl acetal	197.07	1.2	12.0	2.36 g (2.0 mL)	1.18
Dimethylformamide (DMF)	-	-	-	20 mL	-
Conc. HCl / H₂O (50% v/v)	-	-	-	~5 mL	-

3.3. Step-by-Step Synthesis Procedure

• Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel under an inert atmosphere of nitrogen.

• Bromination Step:

  • To the flask, add 2-amino-4-methylpyridine (1.08 g, 10.0 mmol) and anhydrous DMF (10 mL). Stir the mixture at room temperature until the solid dissolves completely.

  • Cool the flask to 0 °C using an ice-water bath.

  • Dissolve N-Bromosuccinimide (1.78 g, 10.0 mmol) in anhydrous DMF (10 mL) and add it to the dropping funnel.

  • Add the NBS solution dropwise to the stirred reaction mixture over 20-30 minutes, ensuring the internal temperature remains below 5 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours. Monitor the formation of the brominated intermediate by TLC (Thin Layer Chromatography).

• In situ Generation of Bromoacetaldehyde:

  • Rationale: Bromoacetaldehyde is highly reactive and lachrymatory.[12][13] It is safer and more convenient to generate it in situ from its stable acetal precursor.

  • In a separate flask, cautiously add bromoacetaldehyde diethyl acetal (2.0 mL, 12.0 mmol) to a 50% (v/v) solution of concentrated HCl in water (5 mL). Stir vigorously at room temperature for 30-45 minutes to hydrolyze the acetal. The resulting solution contains the required bromoacetaldehyde.

• Cyclization Step:

  • Cool the bromoacetaldehyde solution in an ice bath and slowly add it to the main reaction flask containing the in situ generated 2-amino-5-bromo-4-methylpyridine.

  • Once the addition is complete, heat the reaction mixture to 80-90 °C and stir for 4-6 hours. Monitor the reaction progress by TLC until the starting materials are consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and pour it into a beaker containing ice-cold water (100 mL).

  • Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases (pH ~7-8).

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid or oil.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford 5-Bromo-7-methylimidazo[1,2-a]pyridine as a pure solid.

Characterization Data

The identity and purity of the final product, 5-Bromo-7-methylimidazo[1,2-a]pyridine (CAS: 377779-74-3), should be confirmed by standard analytical techniques.[14]

Technique	Expected Results
Appearance	Off-white to light brown solid.
Melting Point	Literature values for similar bromo-imidazo[1,2-a]pyridines range from 63-120 °C, depending on substitution.[15][16]
¹H NMR	Expect characteristic signals for the aromatic protons on the imidazopyridine core and a singlet for the methyl group.
¹³C NMR	Expect distinct signals corresponding to the carbon atoms of the bicyclic system.
Mass Spec.	Expected [M+H]⁺ peak at m/z ~211.98 and ~213.98, showing the characteristic isotopic pattern for a monobrominated compound.

Safety Precautions

All manipulations should be performed in a well-ventilated chemical fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• 2-amino-4-methylpyridine: Toxic if swallowed, in contact with skin, or if inhaled.[17][18] Causes skin and eye irritation.[9][19]

• N-Bromosuccinimide (NBS): Corrosive, causes severe skin burns and eye damage.[20][21] It is also an oxidizer and may cause an allergic skin reaction.[10][22][23] Avoid contact with combustible materials.

• Bromoacetaldehyde and its diethyl acetal: Bromoacetaldehyde is a lachrymator and highly toxic.[12][13] The diethyl acetal is toxic if swallowed and fatal if inhaled.[11][24] Causes serious skin and eye irritation.[13] Handle with extreme caution.

• Dimethylformamide (DMF): A reproductive hazard. Avoid inhalation and skin contact.

Dispose of all chemical waste according to institutional and local regulations.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow.

References

• Mechanism of one-pot synthesis of imidazo[1,2-a]pyridines. ResearchGate. Available at: [Link]

• Safety Data Sheet: N-Bromosuccinimide. Carl ROTH. Available at: [Link]

• Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal. Available at: [Link]

• Safety Data Sheet: N-Bromosuccinimide. ChemScience. Available at: [Link]

• Safety Data Sheet: Bromoacetaldehyde diethyl acetal. Fisher Scientific. Available at: [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. Preprints.org. Available at: [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review. BIO Web of Conferences. Available at: [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. ACS Omega. Available at: [Link]

• Efficient one-pot synthesis of functionalised imidazo[1,2-a]pyridines and unexpected synthesis of novel tetracyclic derivatives by nucleophilic aromatic substitution. RSC Advances. Available at: [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. Available at: [Link]

• Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines. PMC - NIH. Available at: [Link]

• Safety Data Sheet: 2-AMINO 4-METHYLPYRIDINE FOR SYNTHESIS. Loba Chemie. Available at: [Link]

• 2-Amino-4-methylpyridine. PubChem. Available at: [Link]

• Synthesis of imidazo[1,2-a]pyridines: a decade update. RSC Publishing. Available at: [Link]

• Safety Data Sheet: 2-Amino-4-methylpyridine. Jubilant Ingrevia Limited. Available at: [Link]

• Copper-Promoted Regioselective Intermolecular Diamination of Ynamides: Synthesis of Imidazo[1,2-a]pyridines. ACS Omega. Available at: [Link]

• Synthetic method of 2-amino-4-bromopyridine. Google Patents.

• Product Class 5: Azaindolizines with Two Nitrogen Atoms in the Five-Membered Ring. Science of Synthesis. Available at: [Link]

• Method of producing 2-amino-3-nitro-5-halogenopyridine. Google Patents.

• 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. MDPI. Available at: [Link]

• Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. PMC - NIH. Available at: [Link]

• Synthetic process of 5-bromo-7-azaindole. Eureka | Patsnap. Available at: [Link]

• 5-bromo-2-methylimidazo[1,2-a]pyridine. PubChem. Available at: [Link]

• Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience. Available at: [Link]

• Synthesis and Characterization of 2-Phenylimidazo[1,2-a]pyridine: A Privileged Structure for Medicinal Chemistry. Journal of Chemical Education. Available at: [Link]

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• 3. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. nanobioletters.com [nanobioletters.com]
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• 6. guidechem.com [guidechem.com]
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• 9. 2-Amino-4-methylpyridine | C6H8N2 | CID 1533 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Preventing Debromination Side Reactions in Palladium Catalysis

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Palladium Catalysis. As a Senior Application Scientist, I understand the challenges you face in the lab. This guide is designed to provide you with in-depth, practical solutions to a common and often frustrating side reaction: debromination. Here, we move beyond simple protocols to explain the "why" behind the "how," empowering you to troubleshoot effectively and optimize your reactions for higher yields and purity.

Troubleshooting Guide: Tackling Debromination Head-On

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but the scientific reasoning behind them.

Issue 1: Significant debromination of my aryl bromide starting material is observed in a Suzuki-Miyaura coupling.

Question: I'm running a Suzuki-Miyaura coupling with an electron-rich aryl bromide, and I'm seeing a substantial amount of the corresponding arene (the debrominated product). What are the likely causes, and how can I fix this?

Answer:

This is a classic problem, particularly with substrates sensitive to reductive processes. Debromination, or more accurately, hydrodebromination, in this context is the replacement of a bromine atom with a hydrogen atom. Several factors can be at play, often in combination.[1] Let's break down the potential culprits and the corrective actions you can take.

Underlying Causes & Solutions:

• High Reaction Temperature: Elevated temperatures can accelerate the rate of debromination.[1] Often, the desired cross-coupling and the undesired debromination have different activation energies.

  • Solution: Systematically lower the reaction temperature. Start by decreasing the temperature in 10-20 °C increments (e.g., from 100 °C to 80 °C). Monitor the reaction progress by TLC or LC-MS to find the optimal balance between reaction rate and suppression of the side reaction.[1]

• Choice of Base: The base is not just a passive reagent; it can be a major contributor to debromination. Strong bases, especially in the presence of protic solvents or impurities, can promote pathways that lead to hydride formation.[2]

  • Solution: Screen a panel of bases. If you're using a strong base like NaOH or KOH, consider switching to milder carbonate bases (e.g., K₂CO₃, Cs₂CO₃) or phosphate bases (e.g., K₃PO₄).[1] For particularly sensitive substrates, fluoride sources like KF can be effective as they activate the boronic acid without harsh basicity.[1]

• Palladium Catalyst and Ligand Selection: The electronic and steric properties of the ligands on your palladium catalyst are critical. Electron-rich and bulky phosphine ligands, while often excellent for promoting oxidative addition, can sometimes favor the reductive elimination pathway that leads to debromination.[1]

  • Solution: Experiment with different ligands. If you are using a very electron-rich, bulky phosphine, try a less electron-donating one. N-Heterocyclic Carbenes (NHCs) can also offer different selectivity profiles and are worth considering as an alternative.[1]

• Solvent Effects: Protic solvents (like alcohols) or even trace amounts of water in aprotic solvents can serve as a proton source for hydrodebromination.[3]

  • Solution: Use anhydrous, aprotic solvents such as toluene, dioxane, or THF. Ensure your solvents are rigorously dried and degassed to remove both water and oxygen.

• Presence of Hydride Sources: Unseen impurities in your reagents or solvents can act as hydride donors.

  • Solution: Use high-purity reagents and solvents. If you suspect impurities, purify your starting materials before use.

Troubleshooting Workflow: Suzuki-Miyaura Debromination

Here is a logical workflow to systematically address the debromination issue in your Suzuki-Miyaura coupling:

Caption: A step-by-step troubleshooting workflow for minimizing debromination in Suzuki-Miyaura reactions.

Issue 2: My Heck reaction is plagued by debromination, and the yield of my desired substituted alkene is low.

Question: I'm attempting a Heck reaction with an aryl bromide, but a significant portion of my starting material is being converted to the debrominated arene. What's going wrong?

Answer:

Debromination in Heck reactions is also a common issue. While some of the causes overlap with Suzuki couplings, the Heck reaction has its own nuances, particularly concerning the base and potential hydride transfer mechanisms.

Underlying Causes & Solutions:

• Organic Bases as Hydride Donors: In Heck reactions, organic bases like triethylamine (Et₃N) are frequently used. However, these can sometimes act as hydride donors, leading to the undesired reductive debromination.[1]

  • Solution: Switch to an inorganic base. Carbonates such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are excellent alternatives that are less likely to participate in hydride transfer.

• High Temperatures: As with other palladium-catalyzed reactions, excessive heat can favor the debromination pathway.[1]

  • Solution: Lower the reaction temperature. Even a modest reduction can sometimes significantly shift the product distribution in favor of the desired Heck product.

• Ligand Choice: The ligand plays a crucial role in stabilizing the palladium catalyst and influencing the relative rates of the desired catalytic cycle versus off-cycle debromination pathways.

  • Solution: If you are using a generic ligand like triphenylphosphine and observing debromination, consider switching to a more specialized ligand. For electron-rich aryl bromides, a less electron-donating ligand might be beneficial. For electron-poor systems, a more electron-rich ligand could accelerate the desired oxidative addition and outcompete the debromination.

Experimental Protocol: Minimizing Debromination in a Heck Reaction

This protocol provides a robust starting point for a Heck reaction, incorporating best practices to avoid debromination.

Materials:

• Aryl bromide (1.0 equiv)

• Alkene (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine ligand (e.g., P(o-tol)₃, 4 mol%)

• Inorganic base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., DMF or NMP)

Procedure:

• To a dry reaction flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl bromide, palladium catalyst, phosphine ligand, and inorganic base.

• Add the anhydrous, degassed solvent via syringe, followed by the alkene.

• Stir the reaction mixture at a moderate temperature (e.g., 80-100 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup: Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Analyze the product mixture by ¹H NMR or LC-MS to determine the ratio of the desired product to the debrominated byproduct.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions about preventing debromination in palladium catalysis.

Q1: What is the general mechanism of debromination in palladium-catalyzed cross-coupling reactions?

A1: Hydrodebromination typically occurs via a competing catalytic cycle. After the initial oxidative addition of the aryl bromide to the Pd(0) catalyst to form an Ar-Pd(II)-Br complex, a source of hydride (H⁻) can displace the bromide to form an Ar-Pd(II)-H intermediate. Subsequent reductive elimination of Ar-H regenerates the Pd(0) catalyst and produces the debrominated arene. The hydride source can be varied, including impurities, certain solvents, or even some bases.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Complete catalytic debromination of hexabromocyclododecane using a silica-supported palladium catalyst in alkaline 2-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metal catalyzed defunctionalization reactions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01949D [pubs.rsc.org]

Overcoming steric hindrance at the 5-position of imidazo[1,2-a]pyridine

Technical Support Center: Imidazo[1,2-a]pyridine Synthesis

Senior Application Scientist Note: Welcome to the technical support center. This guide is designed for researchers and drug development professionals tackling the unique synthetic challenge of functionalizing the imidazo[1,2-a]pyridine scaffold, specifically at the sterically hindered 5-position. My goal is to provide you with not just protocols, but the underlying strategic thinking and troubleshooting frameworks necessary to overcome common experimental hurdles. We will explore the "why" behind the challenges and the "how" of successful synthetic strategies, grounded in established chemical principles and recent literature.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental challenges and strategic considerations for derivatizing the C5 position.

Question 1: Why is direct functionalization at the 5-position of imidazo[1,2-a]pyridine so challenging compared to other positions?

Answer: The difficulty arises from a combination of steric and electronic factors. The primary obstacle is steric hindrance . The C5 position is subject to a significant peri-interaction, being crowded by the adjacent fused imidazole ring. This steric bulk shields the C5-H bond, making it difficult for the bulky transition metal catalysts required for C-H activation to access the site. In contrast, the C3 position is the most electronically rich and sterically accessible, making it the most common site for functionalization.[1][2] While other positions on the pyridine ring (C6, C7, C8) are also targets for functionalization, the C5 position represents a unique challenge due to its proximity to the ring fusion.[3]

Question 2: What are the principal strategies for introducing substituents at the C5 position?

Answer: There are two main strategic approaches, each with its own set of advantages and disadvantages:

• Direct C-H Functionalization: This "late-stage" approach involves activating the C5-H bond on a pre-formed imidazo[1,2-a]pyridine core. While highly atom- and step-economical, it is often plagued by low yields or a complete lack of reactivity when bulky substituents are involved. Success hinges on carefully optimized catalytic systems designed to overcome the steric barrier.

• Scaffold Construction from a Pre-functionalized Pyridine: This "bottom-up" strategy involves starting with a 2-amino-6-substituted-pyridine and then constructing the imidazole ring. This approach entirely bypasses the challenge of a sterically hindered C-H activation. Multicomponent reactions like the Groebke-Blackburn-Bienaymé (GBB) reaction are particularly effective for this strategy, as they can accommodate sterically demanding starting materials to build the desired 5-substituted product in a single step.[4][5]

Part 2: Troubleshooting Guide for C5 Functionalization

This guide provides a problem-and-solution framework for common issues encountered during experiments.

Problem: Low to No Yield in Palladium-Catalyzed Direct C-H Arylation at C5

You are attempting to couple a bulky aryl halide with the C5-H bond of an imidazo[1,2-a]pyridine using a standard Pd catalyst and are observing poor conversion.

Caption: Troubleshooting workflow for failed C5-H arylation.

• Plausible Cause 1: Poor Catalyst Accessibility.

  • Explanation: Standard palladium catalysts with small ligands (e.g., PPh₃) may be too sterically hindered to approach the C5 position. The catalyst's metallic center cannot get close enough to the C-H bond to initiate the activation sequence.

  • Solution: Employ catalysts with bulky, electron-rich phosphine ligands. Buchwald-type ligands (e.g., SPhos, RuPhos, XPhos) are designed to stabilize the active catalytic species and create a more open coordination sphere that can better accommodate hindered substrates.[6] Consider exploring more active nickel-based catalyst systems, which sometimes outperform palladium for challenging C-H functionalizations.[6]

• Plausible Cause 2: Insufficient Reaction Energy.

  • Explanation: C-H activation is an energetically demanding step. The activation energy for the sterically hindered C5 position is significantly higher than for other positions. Standard reaction temperatures may not provide enough energy to overcome this barrier.

  • Solution: Increase the reaction temperature. If the solvent's boiling point is a limitation, switch to a higher-boiling solvent (e.g., from toluene to xylene or dioxane). Alternatively, using microwave irradiation is an excellent method to safely and rapidly achieve higher temperatures and pressures, often dramatically improving yields for difficult reactions.[7]

• Plausible Cause 3: The Approach is Fundamentally Unsuitable.

  • Explanation: For extremely bulky coupling partners, direct C-H functionalization at C5 may not be viable regardless of optimization. The steric clash is simply too great to overcome.

  • Solution: Change your overall synthetic strategy. Instead of a late-stage C-H functionalization, adopt a "bottom-up" approach. Start with the appropriately substituted 2-amino-6-aryl-pyridine and perform a cyclization reaction to build the imidazo[1,2-a]pyridine core. This completely avoids the problematic C5-H activation step. The Groebke-Blackburn-Bienaymé (GBB) three-component reaction is exceptionally well-suited for this purpose.[4][8]

Part 3: Key Methodologies & Experimental Protocols

This section provides detailed, self-validating protocols for the two primary strategies discussed.

Protocol 1: Scaffold Construction via Groebke-Blackburn-Bienaymé (GBB) Reaction

This one-pot, three-component reaction is a robust method for creating 5-substituted imidazo[1,2-a]pyridines, effectively bypassing the steric hindrance issue.[4][9]

Caption: Simplified workflow of the GBB three-component reaction.

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add the 6-substituted-2-aminopyridine (1.0 equiv), the desired aldehyde (1.1 equiv), and a suitable solvent (e.g., methanol or acetonitrile, ~0.2 M).

• Catalyst Addition: Add a Lewis or Brønsted acid catalyst. For many substrates, a simple catalyst like ammonium chloride (NH₄Cl, 0.2 equiv) is effective.[8] For more challenging substrates, a stronger acid like p-toluenesulfonic acid (p-TsOH, 0.1 equiv) can be used.[8]

  • Causality Check: The acid catalyst is crucial for activating the aldehyde carbonyl group, promoting the initial formation of the imine intermediate between the aminopyridine and the aldehyde.

• Isocyanide Addition: Add the isocyanide (1.2 equiv) dropwise to the stirring solution.

  • Causality Check: The isocyanide traps the imine to form a nitrilium ion. The endocyclic nitrogen of the pyridine ring then acts as the nucleophile in an intramolecular cyclization, which is the key ring-forming step.[10]

• Reaction Monitoring: Stir the reaction at room temperature or gentle heat (40-60 °C) for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting materials are consumed.

• Workup & Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and wash with saturated aqueous sodium bicarbonate solution to quench the acid catalyst, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to yield the pure 5-substituted imidazo[1,2-a]pyridine.

Protocol 2: Optimized Direct C-H Arylation at C5 (For Less Hindered Substrates)

This protocol is adapted for substrates where direct functionalization may be feasible, employing an optimized catalytic system.

Parameter	Standard Conditions	Optimized Conditions for C5	Rationale for Optimization
Catalyst	Pd(OAc)₂	Pd(OAc)₂ or Pd₂(dba)₃	Pre-catalysts are generally effective.
Ligand	PPh₃ or no ligand	SPhos or RuPhos	Bulky, electron-rich ligands enhance catalytic activity and accommodate steric hindrance.[6]
Base	K₂CO₃ or Na₂CO₃	Cs₂CO₃ or K₃PO₄	Stronger, more soluble bases can facilitate the deprotonation step in the catalytic cycle.
Solvent	Toluene or DMF	Dioxane or Xylene	Higher boiling points allow for increased reaction temperatures to overcome the activation energy barrier.
Temperature	80-110 °C	120-150 °C (or Microwave)	Provides the necessary energy for activating the sterically shielded C5-H bond.[7]
Typical Yield	Good for C3, Poor for C5	Moderate (Highly Substrate Dependent)	Optimization pushes the equilibrium towards the desired, but challenging, product.

• Inert Atmosphere Setup: In a glovebox or under a constant stream of inert gas (N₂ or Ar), add the imidazo[1,2-a]pyridine substrate (1.0 equiv), the aryl halide coupling partner (1.5 equiv), the palladium pre-catalyst (e.g., Pd(OAc)₂, 2-5 mol%), the bulky phosphine ligand (e.g., SPhos, 4-10 mol%), and the base (e.g., Cs₂CO₃, 2.0 equiv) to a microwave vial or a sealed tube.

  • Self-Validation Step: The exclusion of oxygen and moisture is critical. Palladium catalysts in their active Pd(0) state are sensitive to oxidation, which leads to deactivation.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., dioxane) to the vial.

• Reaction Execution: Seal the vial and place it in a preheated oil bath at 120-150 °C or in a scientific microwave reactor. Run the reaction for 12-48 hours.

  • Causality Check: The high temperature is essential to provide the activation energy needed for the difficult oxidative addition and C-H activation steps at the hindered C5 position. The bulky ligand stabilizes the catalyst at these high temperatures and facilitates the crucial reductive elimination step.

• Reaction Monitoring: After cooling, take a small aliquot of the reaction mixture to check for conversion by LC-MS or TLC.

• Workup & Purification:

  • Cool the reaction mixture to room temperature and dilute it with an organic solvent like ethyl acetate.

  • Filter the mixture through a pad of Celite® to remove the palladium catalyst and inorganic salts.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous Na₂SO₄.

  • Concentrate the solvent under reduced pressure and purify the residue via flash column chromatography to isolate the C5-functionalized product.

References

• A Comparative Guide to the Synthesis of Substituted Imidazo[1,2-a]pyridines. Benchchem. 9

• Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. PMC. 1

• Recent advances in transition-metal-free C–H functionalization of imidazo[1,2-a]pyridines. Green Synthesis and Catalysis. 11

• Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via asymmetric multicomponent reaction. PMC. 4

• Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. 12

• Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry. 3

• Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines. MDPI. 13

• Synthesis of Imidazo[1,2-a]pyridines: C-H Functionalization in the Direction of C-S Bond Formation. ResearchGate. 7

• C2-functionalized imidazo[1,2-a]pyridine: Synthesis and medicinal relevance. ResearchGate. 2

• Technical Support Center: Overcoming Steric Hindrance in 2,4-Disubstituted Pyridine Synthesis. Benchchem. 6

• Recent Advances in the Synthesis of Imidazo[1,2‐a]pyridines: A Brief Review. ChemistrySelect. 10

• Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides. MDPI. 8

Sources

• 1. Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Atroposelective synthesis of axially chiral imidazo[1,2-a]pyridines via asymmetric multicomponent reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 13. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]

Recrystallization solvents for 7-methylimidazo[1,2-a]pyridine intermediates

Technical Support Center: Purification of 7-Methylimidazo[1,2-a]pyridine Intermediates

Executive Summary & Technical Context

The 7-methylimidazo[1,2-a]pyridine scaffold is a critical pharmacophore found in anxiolytics (e.g., Zolpidem analogs) and antiviral agents.[1] Synthetically, these are often accessed via the condensation of 2-amino-4-picoline with

-haloketones or via the Groebke-Blackburn-Bienaymé multicomponent reaction.

The Challenge: Researchers frequently encounter two distinct failure modes with this scaffold:

• "Oiling Out" (Liquid-Liquid Phase Separation): The compound separates as an oil rather than a crystal lattice, often due to the low melting point of the intermediate or high impurity profile.[1][2][3][4]

• Oxidative Coloration: The electron-rich nature of the imidazo[1,2-a]pyridine ring makes it susceptible to oxidation, resulting in persistent red/brown impurities that trace into the crystal lattice.[1]

This guide provides a self-validating protocol to overcome these specific barriers.

Strategic Solvent Selection Matrix

The solubility of 7-methylimidazo[1,2-a]pyridine derivatives is governed by the basic nitrogen (N1) and the lipophilic 7-methyl group.[1] Selection depends heavily on whether you are isolating the Free Base or the Salt (HCl/HBr) .[1]

Table 1: Solvent Systems by Compound Form

Compound Form	Primary Solvent (Good Solubilizer)	Anti-Solvent (Poor Solubilizer)	Recommended Ratio (v/v)	Technical Notes
Free Base (Standard)	Acetonitrile (MeCN)	None (Single Solvent)	N/A	Gold Standard. High recovery.[1] Impurities (esp. colored oligomers) often remain in solution upon cooling.[1]
Free Base (Alternative)	Ethyl Acetate (EtOAc)	n-Hexane or Heptane	1:3 to 1:5	Good for removing non-polar starting materials.[1] Risk of oiling out if Hexane is added too fast.
Free Base (Polar analogs)	Ethanol (EtOH)	Water	4:1	Use only if MP > 120°C. Lower MP solids will oil out in aqueous mixtures.[1]
Salt Form (HCl / HBr)	Ethanol or Methanol	Diethyl Ether (Et₂O)	1:5	Dissolve in min.[1] alcohol, add Et₂O until turbid. Hygroscopic risk.
Salt Form (High MP)	Isopropanol (iPrOH)	None	N/A	Excellent for removing inorganic salts (NaCl/NaBr) which are insoluble in hot iPrOH.[1]

Visualization: Solvent Decision Logic

The following logic tree guides your solvent choice based on the physical properties of your specific intermediate.

Figure 1: Decision tree for selecting the optimal solvent system based on the chemical form and melting point of the imidazopyridine intermediate.

Standard Operating Procedure (SOP)

Protocol: Cloud Point Recrystallization for 7-Methylimidazo[1,2-a]pyridines

This protocol is designed to prevent "oiling out" by controlling supersaturation.[4]

Reagents:

• Crude Intermediate (Dry)[1]

• Primary Solvent (e.g., Ethyl Acetate)[1]

• Anti-Solvent (e.g., Hexane)[1]

• Activated Charcoal (Optional, for colored impurities)[1]

Step-by-Step Methodology:

• Dissolution (The Saturation Limit):

  • Place crude solid in an Erlenmeyer flask.

  • Add the Primary Solvent in small portions while heating to reflux.

  • Critical: Add only enough solvent to dissolve the solid at boiling. If 5-10% remains undissolved (likely inorganic salts or oligomers), stop adding solvent.[1]

• Filtration (Clarification):

  • If the solution is dark red/brown, add Activated Charcoal (1-2% w/w).[1] Stir at reflux for 5 mins.

  • Perform a Hot Filtration through a pre-warmed glass funnel (or Celite pad) to remove charcoal and insoluble impurities.[1]

  • Why? Removing nucleation sites (dust/charcoal) prevents premature precipitation.[1]

• The "Cloud Point" Titration:

  • Keep the filtrate at a gentle boil.

  • Add the Anti-Solvent dropwise down the condenser or side of the flask.

  • Stop immediately when a persistent cloudiness (turbidity) is observed that does not disappear after 10 seconds of swirling.

  • Add 1-2 mL of the Primary Solvent to clear the solution (make it transparent again).

• Controlled Cooling (The Critical Step):

  • Remove from heat. Place the flask on a cork ring or wood block. Do not place directly on ice.

  • Allow to cool to room temperature slowly (approx. 30-60 mins).

  • Observation: If oil droplets form, reheat to redissolve and add 5% more Primary Solvent.[1] Seed with a pure crystal if available.

  • Once at room temperature, move to an ice bath (0-4°C) for 30 minutes to maximize yield.

• Isolation:

  • Filter crystals via vacuum filtration (Buchner funnel).[1]

  • Wash with a cold mixture of Solvent:Anti-Solvent (1:4 ratio).[1]

  • Dry under vacuum.

Troubleshooting Guide (FAQ)

Q1: The product is "oiling out" (forming a bottom liquid layer) instead of crystallizing. Why?

• Cause: The temperature at which the solution becomes saturated is higher than the melting point of the solvated product (Liquid-Liquid Phase Separation). This is common in EtOAc/Hexane mixtures for this scaffold.

• Fix:

  • Re-heat the mixture until it is a single phase.

  • Add more Primary Solvent (EtOAc) to lower the saturation temperature.[1]

  • Seed the solution at a temperature slightly below the boiling point but above the oiling point.

  • Switch Solvents: If EtOAc/Hex fails, switch to Acetonitrile . The higher polarity often stabilizes the crystal lattice better than non-polar mixtures.

Q2: My crystals are slightly pink/brown. How do I get them white?

• Cause: Oxidation of the electron-rich imidazole ring.

• Fix:

  • Acid Wash: Dissolve the free base in dilute HCl, wash with DCM (impurities go to organic), then basify the aqueous layer with NaOH to reprecipitate the clean free base.[1]

  • Dual-Solvent Wash: Wash the filtered crystals with cold diethyl ether. The colored impurities are often more soluble in ether than the product is.

Q3: I have low recovery yield (<50%).

• Cause: The 7-methyl group increases lipophilicity, making the compound too soluble in organic solvents even when cold.

• Fix:

  • Concentrate the mother liquor (filtrate) to half volume and repeat cooling (Second Crop).

  • Use a more aggressive anti-solvent ratio (e.g., 1:10 EtOAc:Hexane) for the second crop.[1]

Visualization: Recrystallization Workflow

Figure 2: Step-by-step workflow for the "Cloud Point" recrystallization method, including the feedback loop for correcting oiling out.

References

• General Synthesis & Purification: Kushwaha, N. D., et al. (2017).[1] "A Convenient and Efficient Synthesis of Imidazo[1,2-a]pyridine Derivatives." Asian Journal of Chemistry, 29(7), 1493-1496.[1] Link

• Solvent Specifics (Acetonitrile): Benmessaoud, M., et al. (2016).[1] "Synthesis, spectroscopic and antimicrobial activity of some new 7-methyl-2-phenylimidazo[1,2-a]pyridin-3-amine derivatives." Journal of Materials and Environmental Science, 7(1), 288-295.[1] Link

• Oiling Out Mechanisms: Mettler Toledo. "Oiling Out in Crystallization." Crystallization & Precipitation Guide. Link

• Groebke-Blackburn-Bienaymé Reaction (Green Solvents): Rangel, D. C., et al. (2022).[1] "One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction." Proceedings, 78(1),[1] 10. Link[1]

• Iodine Catalyzed Synthesis (Ethanol/Toluene): Lavanya, G., et al. (2014).[1] "Iodine catalyzed synthesis of imidazo[1,2-a]pyridine derivatives."[1][5][6] RSC Advances, 4, 12071-12084.[1] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mt.com [mt.com]
• 4. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 5. Iodine catalyzed synthesis of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine derivatives and their anticancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]

Troubleshooting C-3 vs C-5 regioselectivity in electrophilic substitution

RegioSelect Support Center: Troubleshooting C-3 vs. C-5 Selectivity

Current Status: Operational Agent: Senior Application Scientist (Ph.D., Organic Chemistry) Ticket ID: REGIO-IND-PYR-005

Executive Summary: The "Alpha-Beta" & "Ring-Switch" Paradox

Welcome to the RegioSelect Support Center. You are likely here because your electrophilic aromatic substitution (EAS) is hitting the wrong carbon.

In 5-membered heterocycles (pyrroles, furans) and their benzo-fused analogs (indoles), regioselectivity is governed by a tug-of-war between kinetic control (electron density/resonance stabilization) and thermodynamic control (sterics/reversibility).

• The Indole Problem: Standard EAS exclusively targets C-3 . Hitting C-5 requires suppressing the natural reactivity of the pyrrole ring or utilizing Transition Metal (TM) catalysis.

• The Pyrrole Problem: Standard EAS targets C-2/C-5 (

  -positions). Hitting C-3 ( -position) requires steric shielding or specific directing groups.

This guide provides the protocols to override these natural preferences.

Module 1: The Indole C-5 Protocol (Overriding C-3 Dominance)

User Query: "I need to functionalize the benzene ring (C-5) of my indole, but my electrophile (E+) keeps attacking the pyrrole ring (C-3). How do I switch this?"

Diagnostics

The indole C-3 position is approximately

times more nucleophilic than benzene. To hit C-5, you must either deactivate C-3 or use a directing group .

Solution A: The "Superacid" Switch (Electronic Reversal)

Mechanism: In highly acidic media, the C-3 position is protonated, forming an indoleninium cation. This kills the nucleophilicity of the pyrrole ring. The benzene ring (specifically C-5, which is para to the nitrogen) becomes the most nucleophilic site remaining.

Protocol: C-5 Friedel-Crafts Acylation

• Scope: Works best for acylation or alkylation.

• Reagents: Superacidic media (e.g.,

  or in excess).

Step-by-Step:

• Dissolution: Dissolve Indole (1.0 equiv) in dry

  (DCM).

• Acid Activation: Cool to 0°C. Add

  (3.0 - 5.0 equiv). Note: You need excess Lewis Acid to complex the acyl chloride AND protonate/complex the indole nitrogen/C-3.

• Addition: Add Acyl Chloride (1.2 equiv) dropwise.

• Reaction: Allow to warm to RT. If no reaction, heat to reflux.

• Quench: Pour over ice/HCl. The C-3 proton is lost during workup, restoring aromaticity.

Solution B: Transition Metal C-H Activation (The Modern Route)

Mechanism: Iridium or Copper catalysts can override electronic bias using steric control or directing groups.

Protocol: C-5 Borylation (Ir-Catalyzed)

• Reagents:

  , dtbpy (ligand), .

• Key Factor: If C-3 is substituted (blocked), Ir-catalysis heavily favors C-5/C-6 due to sterics. If C-3 is open, standard Ir-catalysis may still hit C-3 or C-2 depending on the ligand.

• Refined C-5 Strategy: Use a C-3 directing group (e.g., an ester or ketone at C-3) with a Copper catalyst to direct attack to C-5.

Visualization: The Indole Decision Matrix

Caption: Decision tree for selecting reaction conditions based on C-3 availability and target regiochemistry.

Module 2: Pyrrole C-3 vs C-5 (The Alpha-Blocker)

User Query: "I have a 2-substituted pyrrole. I want to hit C-3 (

), but the reaction keeps going to C-5 ( )."

Diagnostics

In pyrroles and furans,

-positions (C-2, C-5) are electronically favored over -positions (C-3, C-4) because the intermediate carbocation is stabilized by 3 resonance structures vs. 2.[1]

• Default: If C-2 is substituted, C-5 is the next target.

• Goal: Force reaction at C-3.

Solution: The "Bulky Shield" Protocol

Mechanism: Steric hindrance is your only reliable lever here. Placing a massive group on the Nitrogen atom shields the adjacent

-positions (C-2 and C-5), forcing the electrophile to the more accessible C-3 ( ) position.

Protocol: TIPS-Blocking Strategy

• Protection: React your 2-substituted pyrrole with TIPS-Cl (Triisopropylsilyl chloride) and NaH. The TIPS group is massive.

• Substitution: Run your EAS (e.g., Bromination with NBS).

  • Result: The TIPS group blocks C-5. Reaction occurs at C-3 (or C-4).

• Deprotection: Remove TIPS with TBAF.

Comparison of Selectivity Factors

Feature	Indole	Pyrrole
Natural Preference	C-3 (Beta to N, preserves benzene ring)	C-2 / C-5 (Alpha to N, best resonance)
Secondary Preference	C-2 (if thermodynamic) or C-5 (if C-3 blocked)	C-3 / C-4 (Beta positions)
To Switch Selectivity	To get C-5: Protonate C-3 (Acid) or use Cu/Ir Catalysis.	To get C-3: Use N-TIPS (Steric) or EWG at C-2.
Key Intermediate	Wheland (maintains benzene) vs Indoleninium (C-5 attack)	C-2 attack (3 res. forms) vs C-3 attack (2 res. forms)

Module 3: Advanced Troubleshooting (FAQs)

Q1: I tried the superacid method for Indole C-5 acylation, but I got polymerization. Why?

• Cause: Indoles are acid-sensitive (dimerization).

• Fix: Ensure your temperature is strictly controlled (start at 0°C or -78°C). Use electron-withdrawing groups (EWG) on the Nitrogen (e.g., N-Acetyl or N-Tosyl) before attempting the reaction. This reduces the propensity for acid-catalyzed polymerization while still allowing the "superacid switch" mechanism to function, albeit slower.

Q2: Can I use Boronic Acids to direct regioselectivity?

• Answer: Yes. If you can install a boronic ester at C-3 (using Ir-catalysis on N-protected indole), you can use it as a blocking group or a handle for Suzuki coupling, then remove it or transform it. However, Direct C-5 Borylation is now possible using specific Iridium catalysts if C-3 is sterically crowded.

Q3: What about C-H Activation with Palladium?

• Insight: Pd-catalysis often requires a Directing Group (DG) .

• C-4 Selectivity: A DG at C-3 (e.g., aldehyde/ketone) often directs Pd to C-4 (the peri position), not C-5.

• C-5 Selectivity: Requires specific distal directing groups or the Copper/Spacer strategies mentioned in Module 1.

Mechanism Visualization: The "Superacid" Switch

Caption: Mechanistic pathway for C-5 functionalization via C-3 protonation (Indoleninium intermediate).

References

• Regioselective C5-H Direct Iodination of Indoles. Source:Organic Chemistry Frontiers (RSC). Context: Describes the radical/acid-mediated pathway for C-5 functionalization. URL:[Link]

• Copper-Catalyzed Regioselective C5–H Alkylation of Indoles. Source:Chemical Science (via NIH/PMC). Context: Use of alpha-diazomalonates and Copper catalysis to target C-5 via C-3 directing groups. URL:[Link]

• Iridium-Catalyzed C-H Borylation of Heteroarenes. Source:Angewandte Chemie Int. Ed. (via NIH/PMC). Context: Comprehensive review of steric vs. electronic control in Ir-catalyzed borylation of indoles and pyrroles. URL:[Link]

• Regioselectivity in Electrophilic Substitution of Pyrrole. Source:Journal of Organic Chemistry. Context: Fundamental thermodynamic/kinetic arguments for Alpha (C-2/5) vs Beta (C-3/4) selectivity. URL:[Link]

• Indole C5 Regioselective Cyclization. Source:Beilstein Journal of Organic Chemistry. Context: Strategies for annulation at the C-5 position. URL:[Link]

Sources

• 1. quora.com [quora.com]

Reference Data & Comparative Studies

1H NMR Spectrum Analysis Guide: 5-Bromo-7-methylimidazo[1,2-a]pyridine

Executive Summary

Product: 5-Bromo-7-methylimidazo[1,2-a]pyridine Application: Intermediate for Suzuki-Miyaura coupling in drug discovery (e.g., kinase inhibitors, GABA modulators). Analytical Challenge: Distinguishing the 5-bromo regioisomer from the thermodynamically favored 3-bromo byproduct and the 6-bromo starting material analogs.

This guide provides a technical breakdown of the proton NMR signature for 5-Bromo-7-methylimidazo[1,2-a]pyridine. Unlike HPLC, which separates based on polarity, 1H NMR provides definitive structural proof by validating the substitution pattern on the pyridine ring. The critical quality attribute (CQA) for this molecule is the absence of the deshielded H5 proton , which serves as the primary discriminator against common regioisomers.

Structural Context & Atom Mapping

To interpret the spectrum accurately, we must first map the protons to the bicyclic core. The imidazo[1,2-a]pyridine system is electron-rich, but the introduction of Bromine at C5 and Methyl at C7 alters the magnetic environment significantly.

The Core Logic

• Position 2 & 3 (Imidazole Ring): In the 5-bromo derivative, H2 and H3 are present. H3 is typically shielded relative to H2.

• Position 5 (The "Ghost" Signal): In unsubstituted imidazo[1,2-a]pyridines, H5 is the most downfield signal (~δ 8.0–8.5 ppm) due to the deshielding cone of the bridgehead nitrogen. In the target molecule, this position is brominated, so this diagnostic doublet must be absent.

• Position 7 (Methyl Handle): The methyl group provides a strong singlet integrating to 3H, typically around δ 2.3–2.4 ppm.[1]

• Position 6 & 8 (Pyridine Ring): These protons are meta to each other. H8 is usually shielded by the adjacent methyl group.

Visualization: Structural Logic & Assignment

The following diagram illustrates the decision tree for assigning the structure based on proton signals.

Figure 1: NMR Assignment Logic Tree. The crucial discriminator is the absence of the H5 signal >8.0 ppm.

Comparative Analysis: Target vs. Alternatives

In synthesis, "alternatives" often refer to the byproducts that mimic the target. The table below objectively compares the spectral features of the target against its most common impurities.

Feature	Target: 5-Bromo-7-methyl	Alternative: 3-Bromo-7-methyl	Alternative: Unsubstituted Core
H5 Signal	ABSENT	Present (~8.2 ppm, d)	Present (~8.0 ppm, d)
H3 Signal	Present (~7.6 ppm, s)	ABSENT (Br substitution)	Present (~7.5 ppm, s/d)
H2 Signal	Present (~7.7 ppm, s/d)	Present (~7.6 ppm, s)	Present (~7.6 ppm, d)
Methyl (C7)	Singlet (~2.4 ppm)	Singlet (~2.4 ppm)	Singlet (~2.4 ppm)
Coupling (J)	H6/H8 meta-coupling (~1.5 Hz)	H5/H6 vicinal coupling (~7 Hz)	H5/H6 vicinal coupling (~7 Hz)
Conclusion	Correct Product	Regioisomer Impurity	Incomplete Reaction

Technical Insight: The 3-bromo isomer is the thermodynamic product of electrophilic aromatic substitution on the imidazo[1,2-a]pyridine ring. If you observe a doublet at 8.2 ppm, your bromination occurred at the wrong position (C3 instead of C5).

Experimental Protocol

To ensure high-resolution data capable of resolving the meta-coupling between H6 and H8, follow this strict protocol.

A. Sample Preparation[2][4][5][6]

• Mass: Weigh 5–10 mg of the dried solid.

• Solvent: Use CDCl3 (Chloroform-d) for standard analysis.[2]

  • Note: If solubility is poor, use DMSO-d6 . Be aware that DMSO will shift aromatic peaks downfield by ~0.1–0.3 ppm and may retain water peaks at 3.33 ppm.

• Filtration: Filter the solution through a cotton plug into the NMR tube to remove inorganic salts (e.g., KBr residues) which can cause line broadening.

• Volume: Fill to exactly 4.0 cm height (approx 0.6 mL) to ensure optimal shimming.

B. Instrument Parameters (400 MHz+)

• Pulse Sequence: Standard 1H (zg30).

• Scans (NS): 16 (sufficient for >5mg), increase to 64 if <2mg.

• Relaxation Delay (D1): 1.0 second (standard) or 5.0 seconds for accurate integration of the methyl singlet.

• Spectral Width: -2 to 14 ppm.[3]

C. Analytical Workflow

Figure 2: Standard Operating Procedure for NMR Acquisition.

Detailed Spectral Data Analysis

The following chemical shifts are diagnostic for 5-Bromo-7-methylimidazo[1,2-a]pyridine in CDCl3.

Position	Proton	Shift (δ ppm)	Multiplicity	Integral	Coupling ( )	Assignment Logic
C2	H2	7.70 – 7.80	Singlet / d	1H	Hz	Imidazole ring proton.
C3	H3	7.50 – 7.60	Singlet / d	1H	Hz	Imidazole ring proton. Shielded relative to H2.
C6	H6	7.05 – 7.15	Broad Singlet	1H	Hz	Pyridine ring. Ortho to Br. Deshielded by Br (-I effect).
C8	H8	7.30 – 7.40	Broad Singlet	1H	Hz	Pyridine ring. Flanked by N and Methyl.[4]
C7-Me	CH3	2.35 – 2.45	Singlet	3H	-	Characteristic methyl singlet. Reference Standard.
C5	-	ABSENT	-	-	-	PRIMARY CONFIRMATION OF STRUCTURE.

Note: Chemical shifts may vary by ±0.05 ppm depending on concentration and pH.

Mechanistic Interpretation of Shifts[9][10]

• The Methyl Anchor (2.40 ppm): This is your internal standard. Set this integral to 3.00.

• The Missing H5: In the starting material (2-amino-4-methylpyridine derivative), the proton at C6 (which becomes C5 in the fused system) is usually a doublet. Its disappearance confirms bromination at the correct peri-position.

• H6 vs H8: Distinguishing these can be difficult as they are both singlets (due to meta-coupling). H8 is typically slightly more deshielded than H6 in 5-bromo systems due to the proximity to the bridgehead nitrogen, but the 7-methyl group provides shielding. 2D NMR (NOESY) is required for absolute assignment: H8 will show an NOE correlation with the Methyl group, while H6 will not.

Troubleshooting & Anomalies

Observation	Diagnosis	Corrective Action
Broad Humps at >8.0 ppm	Protonation of N1/N4	The sample may be acidic (residual HBr). Add a drop of NaHCO3/D2O shake or solid K2CO3 to the tube to neutralize.
Doublet at 8.2 ppm	Regioisomer Contamination	You have 3-bromo-7-methylimidazo[1,2-a]pyridine. Check your bromination conditions (temperature was likely too high).
Extra Singlet at 2.1 ppm	Acetone/Solvent	Common lab impurity. Do not integrate as part of the molecule.
Splitting of Methyl Peak	Rotamers or Impurity	If the methyl peak is split, you may have a mixture of salt/freebase or a regioisomer mixture.

References

• General Synthesis & NMR of Imidazo[1,2-a]pyridines

  • Source: Organic Chemistry Portal.[5] "Synthesis of imidazo[1,2-a]pyridines."

  • URL:[Link]

• Substituent Effects in Imidazo[1,2-a]pyridines

  • Source: Royal Society of Chemistry (RSC), Organic & Biomolecular Chemistry.

  • URL:[Link]

• NMR Data for Methyl-Substituted Imidazo[1,2-a]pyridines

  • Source: National Institutes of Health (NIH) / PMC. "Bright V-Shaped bis-Imidazo[1,2-a]pyridine Fluorophores.

  • URL:[Link]

• Spectral D

  • Source: AIST (Japan).[6] General reference for pyridine ring coupling constants (

    Hz).

  • URL:[Link]

Sources

• 1. rsc.org [rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. sciensage.info [sciensage.info]
• 4. compoundchem.com [compoundchem.com]
• 5. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 6. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Comparative Reactivity Profile: 5-Bromo vs. 6-Bromo Imidazo[1,2-a]pyridine

Executive Summary

The Core Conflict: The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry (e.g., Zolpidem, Alpidem). However, the choice between the 5-bromo and 6-bromo isomers is not merely a matter of substitution pattern—it represents a fundamental switch in chemical reactivity.

• 6-Bromo-imidazo[1,2-a]pyridine: Behaves as a "benzenoid" halide. It is the gold standard for palladium-catalyzed cross-couplings, offering high stability and predictable yields. It is inert to nucleophilic aromatic substitution (

  ).

• 5-Bromo-imidazo[1,2-a]pyridine: Behaves as an electron-deficient "pyridinoid" halide. It is highly reactive toward nucleophiles (

  ) but presents steric and electronic challenges in metal-catalyzed couplings.

This guide dissects the mechanistic divergence of these two isomers to assist in rational synthetic planning.

Electronic Landscape & Mechanistic Divergence

To understand the reactivity, one must analyze the electronic influence of the bridgehead nitrogen (

).

The "Pyridine Analogy"

• Position 5 (Peri-position): This position is electronically analogous to the

  -position (C4) of pyridine. The bridgehead nitrogen exerts a strong electron-withdrawing inductive effect (-I) and mesomeric effect, rendering C5 highly electrophilic.

• Position 6: This position is electronically analogous to the

  -position (C3) of pyridine. It is effectively "insulated" from the bridgehead nitrogen's electron-withdrawing power, making it electron-neutral (similar to a phenyl ring).

Visualization: Reactivity Decision Tree

The following diagram maps the divergent pathways for the two isomers.

Caption: Decision tree highlighting the "Killer App" for each isomer:

for 5-Br and Suzuki Coupling for 6-Br.

Comparative Performance Analysis

Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)

The 6-bromo isomer is the superior substrate for standard cross-coupling. The 5-bromo isomer suffers from the "peri-effect"—steric repulsion between the C5-substituent and the C3-H (or C3-substituents), which can hinder the reductive elimination step in the catalytic cycle.

Feature	6-Bromo Imidazo[1,2-a]pyridine	5-Bromo Imidazo[1,2-a]pyridine
Standard Yield	85 - 98%	40 - 65% (Optimization required)
Steric Hindrance	Low (Open position)	High (Peri-interaction with H-3)
Catalyst Req.	Standard (e.g., )	Active/Bulky (e.g., , SPhos)
Side Reactions	Minimal	Protodehalogenation, Hydrolysis

Nucleophilic Aromatic Substitution ( )

This is the critical differentiator.

• 5-Bromo: Reacts readily with amines, alkoxides, and thiols. The mechanism proceeds via a Meisenheimer-like transition state stabilized by the bridgehead nitrogen.

• 6-Bromo: Completely inert to standard

  conditions.

Regioselectivity in C-H Activation

When performing direct C-H arylation on the scaffold:

• C3 Position: The most nucleophilic site. Both 5-Br and 6-Br isomers will preferentially undergo C-H activation at C3 first.

• Directing Effects: If C3 is blocked, the 5-Br substituent can direct activation to the C6 position (ortho-direction), whereas the 6-Br directs to C5 or C7 depending on the catalyst.

Experimental Protocols

Protocol A: High-Yield Suzuki Coupling (Optimized for 6-Bromo)

Target: Arylation at C6 position.

Reagents:

• 6-Bromoimidazo[1,2-a]pyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• (5 mol%)
• (2.0 equiv)

• Solvent: 1,4-Dioxane/Water (4:1)[1]

Step-by-Step:

• Degassing: Charge a reaction vial with the bromide, boronic acid, and base. Evacuate and backfill with argon (3x).

• Solvation: Add degassed Dioxane/Water mixture. Add the Pd catalyst last under a counter-flow of argon.

• Reaction: Seal and heat to 90°C for 4–6 hours. (Note: 6-Br reacts rapidly; monitoring by LCMS usually shows conversion < 2 hrs).

• Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over

  .

• Purification: Flash chromatography (EtOAc/Hexanes). 6-Aryl products are typically highly fluorescent.

Protocol B: Nucleophilic Substitution ( ) (Specific to 5-Bromo)

Target: Amination at C5 position (Displacement of Bromide).

Reagents:

• 5-Bromoimidazo[1,2-a]pyridine (1.0 equiv)

• Secondary Amine (e.g., Morpholine) (2.0 - 3.0 equiv)

• Base:

  (2.0 equiv) - Optional if amine is liquid/excess

• Solvent: DMSO or NMP (Polar aprotic is essential)

Step-by-Step:

• Setup: Dissolve 5-bromo substrate in DMSO (0.5 M concentration).

• Addition: Add the amine and base.

• Activation: Heat to 100–120°C in a sealed tube.

  • Critical Note: Unlike pyridine, the imidazo-fused system requires higher heat for

    unless a strong electron-withdrawing group is present at C3.

• Monitoring: Monitor for the disappearance of the starting material (approx. 12-16 hours).

• Workup: Pour into ice water. The product often precipitates. If not, extract with DCM.

  • Caution: DMSO removal requires thorough water washes.

Visualizing the Electronic Mechanism

The following diagram illustrates why

works at C5 but fails at C6.

Caption: Electronic mapping showing the stabilization of the anionic intermediate at C5 vs. the lack thereof at C6.

References

• Bagdi, A. K., et al. (2015). "Transition metal-catalyzed C–H functionalization of imidazo[1,2-a]pyridines." RSC Advances. Link

• Koubachi, J., et al. (2010). "Regioselective functionalization of imidazo[1,2-a]pyridine series." Organic & Biomolecular Chemistry. Link

• Guchhait, S. K., et al. (2011). "Recent Advances in the Synthesis of Imidazo[1,2-a]pyridines." RSC Advances. Link

• Goel, R., et al. (2017). "Strategic utilization of 5-bromoimidazo[1,2-a]pyridine for the synthesis of functionalized imidazo[1,2-a]pyridines." Synthetic Communications. Link

Sources

• 1. mdpi.com [mdpi.com]

Technical Deep Dive: UV-Vis Absorption of Imidazo[1,2-a]pyridine Scaffolds

Topic: UV-Vis Absorption Properties of Imidazo[1,2-a]pyridine Scaffolds Content Type: Technical Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Scaffold Significance

The imidazo[1,2-a]pyridine (ImPy) scaffold is a privileged bicyclic heterocycle, integral to pharmaceutical agents (e.g., Zolpidem, Alpidem) and emerging optoelectronic materials. Unlike simple indoles or quinolines, the ImPy core offers a unique nodal arrangement of nitrogen atoms that facilitates tunable Intramolecular Charge Transfer (ICT) and Excited-State Intramolecular Proton Transfer (ESIPT).

This guide objectively analyzes the UV-Vis absorption profiles of ImPy scaffolds, dissecting the causal links between substituent positioning (C2, C3, C6, C8) and spectral shifts. It provides validated experimental protocols and comparative data to assist researchers in scaffold selection for fluorescent probes and bio-imaging agents.

Core Analysis: Electronic Structure & Absorption Mechanics

The Baseline Spectrum

The unsubstituted imidazo[1,2-a]pyridine core exhibits a characteristic UV absorption profile dominated by

transitions.

• Primary Band (

  ): High extinction coefficient ( ), attributed to the localized aromatic transitions.

• Secondary Band (

  ): Often appears as a shoulder or lower intensity peak, representing the HOMO LUMO transition.

Structure-Activity Relationship (SAR) in Absorption

The "pull-push" electronic capability of the ImPy scaffold is heavily dependent on substitution at the C3 and C2 positions.

• C3-Position (The Tuning Knob): This is the most electron-rich site. Introducing electron-withdrawing groups (EWGs) like formyl (-CHO) or nitro (-NO2) here induces a strong bathochromic (red) shift due to the stabilization of the LUMO. Conversely, coupling with electron-donating groups (EDGs) establishes an ICT channel, pushing absorption into the visible region (350–400+ nm).

• C2-Position (Conjugation Extender): Aryl substitution at C2 extends the

  -system, typically causing a hyperchromic effect (increased ) and a moderate bathochromic shift (~20–40 nm).

• ESIPT Activation: Placing a 2'-hydroxyphenyl group at C2 enables ESIPT.[1] These derivatives often show a dual-band absorption feature: a benzenoid band (~280 nm) and a proton-transfer band (~330–350 nm).

Solvatochromism

ImPy derivatives, particularly those with ICT character (e.g., C3-donor/C6-acceptor), exhibit positive solvatochromism. In polar solvents (DMSO, Methanol), the dipole moment of the excited state is stabilized, lowering the energy gap and red-shifting the absorption maximum compared to non-polar solvents (Hexane, Toluene).

Comparative Analysis: ImPy vs. Alternative Scaffolds

The following table contrasts ImPy with structurally related heterocycles to justify scaffold selection.

Table 1: Comparative Optical Performance of N-Heterocycles

Feature	Imidazo[1,2-a]pyridine	Indole	Quinoline	Imidazo[1,5-a]pyridine
Primary (Core)	280–320 nm	260–290 nm	300–320 nm	330–350 nm
Molar Extinction ( )	High ( )	Moderate	Moderate	High
Stokes Shift Potential	Large (>80 nm)	Small (<40 nm)	Moderate	Moderate
ICT Tunability	Excellent (C3/C6 axis)	Good (C3)	Limited	Good
Quantum Yield ( )	High (0.4 – 0.9)	Low (without mod)	Low (solvent dependent)	Moderate
Biological Stability	High (Metabolically stable)	Moderate (Oxidation prone)	High	Moderate

Why Choose Imidazo[1,2-a]pyridine?

• Superior Stokes Shift: Unlike Indole, ImPy derivatives (especially ESIPT types) can absorb in the UV and emit in the orange/red, minimizing self-absorption artifacts in biological assays.

• Rigidity: The fused 5,6-membered ring system reduces non-radiative decay pathways compared to flexible biphenyl analogs, resulting in higher quantum yields.

Visualizing the Mechanism

The following diagram illustrates the causal relationship between substituent placement and the resulting optical phenotype.

Figure 1: Structure-Property Relationship (SAR) flow illustrating how specific substitutions drive optical outcomes.

Experimental Protocol: Validated UV-Vis Characterization

Objective: To accurately determine the molar extinction coefficient (

) and absorption maximum ( ) of a novel ImPy derivative.

Reagents & Equipment:

• Solvents: Spectroscopic grade DMSO (stock), Ethanol, DCM, THF (working).

• Standard: Rhodamine 6G (for Quantum Yield, if needed).[2]

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or JASCO V-770).

• Cuvettes: Quartz, 1 cm path length (

  ).

Workflow Methodology

• Stock Preparation (Gravimetric):

  • Weigh ~1-2 mg of the ImPy derivative on a microbalance (

    mg).

  • Dissolve in minimal DMSO to create a 1.0 mM Stock Solution . Sonicate for 5 minutes to ensure complete dissolution.

• Dilution Series (Linearity Check):

  • Prepare working solutions in Ethanol (or target solvent) at concentrations:

    .

  • Note: Keep absorbance (

    ) below 1.0 to avoid non-linear deviations (Beer-Lambert law limits).

• Baseline Correction:

  • Fill two matched cuvettes with pure solvent.

  • Run a "Baseline/Auto-Zero" scan from 200 nm to 600 nm.

• Measurement:

  • Replace the sample cuvette with the lowest concentration solution (

    ).

  • Scan at medium speed (approx. 200–400 nm/min) with a slit width of 1.0 nm.

  • Record

    .[3]

• Data Analysis (Calculation of

  ):

  • Plot Absorbance (

    ) at (y-axis) vs. Concentration ( in M) (x-axis).

  • Perform a linear regression (

    ).

  • The slope

    equals the Molar Extinction Coefficient ( ) according to .

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for determining extinction coefficients.

References

• Tomoda, H., et al. (2025). Bright V-Shaped bis-Imidazo[1,2-a]pyridine Fluorophores with Near-UV to Deep-Blue Emission. PMC. Link(Note: Representative URL for PMC source)

• Bag, B., et al. (2013). Tuning of excited-state intramolecular proton transfer (ESIPT) fluorescence of imidazo[1,2-a]pyridine in rigid matrices by substitution effect.[4] PubMed. Link

• Santamaria, J., et al. (2024). An ESIPT-active orange-emissive 2-(2′-hydroxyphenyl)imidazo[1,2-a]pyridine-derived chemodosimeter. RSC Advances. Link

• BenchChem. (2025).[2] A Comparative Guide to Imidazo[1,2-a]pyridine Fluorescent Probes: Performance Benchmarking and Experimental Protocols.Link

• Revelle, M., et al. (2019). Development of a fused imidazo[1,2-a]pyridine based fluorescent probe for Fe3+ and Hg2+. RSC Advances. Link

Sources

• 1. An ESIPT-active orange-emissive 2-(2′-hydroxyphenyl)imidazo[1,2- a ]pyridine-derived chemodosimeter for turn-on detection of fluoride ions via desilyl ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA05823B [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Tuning of excited-state intramolecular proton transfer (ESIPT) fluorescence of imidazo[1,2-a]pyridine in rigid matrices by substitution effect - PubMed [pubmed.ncbi.nlm.nih.gov]